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  • Product: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol
  • CAS: 1002726-80-8

Core Science & Biosynthesis

Foundational

CAS number for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

An In-depth Technical Guide to 1-(4-Amino-2-fluorophenyl)piperidin-3-ol For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 1-(4-Amino-2-fluo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol, a substituted piperidine derivative with significant potential in medicinal chemistry and drug discovery. While a specific CAS number for this compound is not readily found in major chemical databases, this guide constructs a detailed profile based on the well-documented chemistry and pharmacology of its constituent structural motifs. We will explore its chemical identity, propose a logical synthetic pathway with mechanistic insights, discuss its potential applications and biological activities, and provide essential safety and handling protocols. This document serves as a foundational resource for researchers interested in the synthesis and evaluation of novel aminophenylpiperidine-based compounds.

Introduction and Chemical Identity

The piperidine ring is a ubiquitous scaffold in pharmaceuticals, recognized for its prevalence in numerous drug classes and its role as a key building block in medicinal chemistry.[1] The molecule 1-(4-Amino-2-fluorophenyl)piperidin-3-ol incorporates several key features that make it a compound of high interest for drug development: a piperidine core, a 4-amino-2-fluorophenyl substituent at the nitrogen atom, and a hydroxyl group at the 3-position of the piperidine ring. This combination suggests potential for targeting central nervous system (CNS) receptors and transporters.[2]

The fluorine atom can modulate the basicity (pKa) of the piperidine nitrogen, which can significantly influence the compound's binding affinity, selectivity, and pharmacokinetic properties, such as oral bioavailability and resistance to metabolic degradation.[3][4] The aminophenyl group is a common feature in compounds targeting a range of biological entities, and the hydroxyl group offers a site for further chemical modification or can participate in hydrogen bonding with a biological target.

Chemical Properties (Predicted)

PropertyValueSource
Molecular Formula C₁₁H₁₅FN₂OChemDraw
Molecular Weight 210.25 g/mol ChemDraw
Predicted LogP 1.5ChemDraw
Predicted pKa (Basic) ~8.5Based on similar structures[3]
Appearance Likely a solid at room temperatureInferred from related compounds

Proposed Synthesis and Mechanistic Rationale

A robust synthetic route to 1-(4-Amino-2-fluorophenyl)piperidin-3-ol can be envisioned through a nucleophilic aromatic substitution (SₙAr) reaction, a cornerstone of modern organic synthesis for forming aryl-nitrogen bonds, particularly with electron-deficient aromatic rings.

Proposed Synthetic Workflow

G A 1,2-Difluoro-4-nitrobenzene C Intermediate: 1-(2-Fluoro-4-nitrophenyl)piperidin-3-ol A->C SₙAr Reaction Base (e.g., K₂CO₃) Solvent (e.g., DMSO) B Piperidin-3-ol D Final Product: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol C->D Nitro Group Reduction (e.g., H₂, Pd/C or SnCl₂) Solvent (e.g., EtOH/MeOH)

Caption: Proposed two-step synthesis of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-(2-Fluoro-4-nitrophenyl)piperidin-3-ol (SₙAr Reaction)

  • To a solution of 1,2-difluoro-4-nitrobenzene (1.0 eq) in a polar aprotic solvent such as dimethyl sulfoxide (DMSO), add piperidin-3-ol (1.1 eq).

  • Add a suitable base, such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (2.0-3.0 eq), to act as a proton scavenger.

  • Heat the reaction mixture to 80-100 °C and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the intermediate.

Causality and Experimental Choices:

  • SₙAr Rationale: The nitro group is a strong electron-withdrawing group, which activates the aromatic ring towards nucleophilic attack. The fluorine atom at the 2-position further enhances this effect. The fluorine at the 1-position is the more likely leaving group due to the ortho and para positioning of the activating nitro group.

  • Solvent and Base: A polar aprotic solvent like DMSO is chosen to solubilize the reactants and facilitate the SₙAr reaction. The base is crucial to deprotonate the piperidin-3-ol, increasing its nucleophilicity, and to neutralize the hydrofluoric acid byproduct.

Step 2: Synthesis of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol (Nitro Reduction)

  • Dissolve the intermediate, 1-(2-fluoro-4-nitrophenyl)piperidin-3-ol (1.0 eq), in a suitable solvent such as ethanol, methanol, or ethyl acetate.

  • Add a catalyst, typically 5-10 mol% palladium on carbon (Pd/C).

  • Place the reaction vessel under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the final product, which can be further purified by recrystallization or chromatography if necessary.

Causality and Experimental Choices:

  • Reduction Method: Catalytic hydrogenation is a clean and efficient method for reducing aromatic nitro groups to amines.[1] Alternative methods, such as using tin(II) chloride (SnCl₂) in an acidic medium, can also be employed, which may be advantageous if other functional groups sensitive to hydrogenation are present.

Potential Applications in Drug Discovery and Research

The structural motifs within 1-(4-Amino-2-fluorophenyl)piperidin-3-ol suggest its potential as a valuable scaffold or intermediate in several areas of pharmaceutical research.

  • CNS Agents: Substituted piperidines are prevalent in CNS-active drugs.[1] The aminophenylpiperidine core is a key feature in compounds designed to interact with dopamine and serotonin transporters, making this molecule a candidate for research into treatments for depression, anxiety, and other neurological disorders.[5][6]

  • Receptor Antagonists: The fluorophenyl-piperidine structure has been explored for developing high-affinity receptor antagonists, for example, for the 5-HT₂A receptor.[4]

  • Enzyme Inhibitors: The strategic placement of functional groups could allow this compound to act as an inhibitor for various enzymes. For instance, fluorinated piperidines have been investigated as inhibitors for enzymes like the kinesin spindle protein (KSP).[3]

  • Chemical Probes: As a versatile intermediate, this compound can be further functionalized to create chemical probes for studying biological pathways.[2]

Potential Biological Activity and Mechanism of Action

The likely biological activity of this compound can be inferred from its structural similarity to known pharmacologically active agents.

Logical Relationship of Structure to Potential Biological Targets

G A 1-(4-Amino-2-fluorophenyl) piperidin-3-ol B Piperidine Scaffold A->B C 4-Amino-2-fluorophenyl Group A->C D 3-Hydroxyl Group A->D E CNS Receptor/Transporter Binding (e.g., DAT, SERT, Sigma Receptors) B->E Core structure for CNS agents C->E Modulates affinity & selectivity D->E Hydrogen bonding interactions

Caption: Structural features and their potential contribution to biological activity.

  • Dopamine and Serotonin Transporters (DAT/SERT): Many atypical DAT inhibitors, which have therapeutic potential for psychostimulant use disorders, feature a piperidine or related heterocyclic core linked to an aromatic group.[5] The aminophenyl moiety of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol could engage in key interactions within the binding sites of these transporters.

  • Sigma Receptors: Chiral piperidine derivatives are known to be potent ligands for sigma receptors, which are implicated in a variety of neurological conditions.[2]

  • Motilin and 5-HT Receptors: The fluorophenylpiperidine moiety is also present in agonists for the motilin receptor and antagonists for serotonin receptors, highlighting the versatility of this structural combination.[4][7]

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol is not available, general precautions for handling similar aminophenyl and piperidine derivatives should be strictly followed.[8][9]

General Handling and PPE

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[8]

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

    • Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[11]

    • Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

  • Hygiene Measures: Avoid ingestion, inhalation, and contact with skin and eyes. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[10]

First Aid Measures

  • If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[8]

  • In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[9]

  • In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

  • If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

Storage

  • Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.[10]

Conclusion

1-(4-Amino-2-fluorophenyl)piperidin-3-ol represents a promising chemical entity for the fields of medicinal chemistry and drug discovery. While its specific properties are yet to be fully characterized, this in-depth guide provides a solid foundation for its synthesis, potential applications, and safe handling based on established chemical principles and data from structurally related compounds. Its unique combination of a piperidine core, a fluorinated aminophenyl group, and a hydroxyl moiety makes it a compelling candidate for the development of novel CNS agents and other therapeutics. Further research into this molecule and its derivatives is warranted to fully explore its pharmacological potential.

References

  • 4-Amino-1-(ethoxycarbonyl)piperidine. (2025, December 18).
  • Kharitonov, D. S., et al. (2021).
  • Google Patents. (n.d.). WO2001002357A2 - Process for the synthesis of 4-(4'-fluorophenyl)-piperidines.
  • Mykhailiuk, P. K. (2021). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 97, 132338.
  • American Elements. (2022, January 15). 125224-43-3 | (3S,4R)-4-(4-Fluorophenyl)Piperidine-3-Methanol. Retrieved from [Link]

  • Zaware, B. H., et al. (2017). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride. Der Pharma Chemica, 9(7), 91-93.
  • Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. [Link]

  • Organic & Biomolecular Chemistry. (n.d.). Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Retrieved from [Link]

  • Rowley, M., et al. (2001). 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as high affinity, selective, and orally bioavailable h5-HT(2A) receptor antagonists. Journal of Medicinal Chemistry, 44(10), 1603-1614.
  • Lunn, M. P., et al. (2009). Discovery of N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine (GSK962040), the first small molecule motilin receptor agonist clinical candidate. Journal of Medicinal Chemistry, 52(4), 1180-1189.
  • Taddei, C., et al. (2020). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. ACS Chemical Neuroscience, 11(21), 3594-3606.
  • Pharmaffiliates. (n.d.). Paroxetine-impurities. Retrieved from [Link]

  • PubChem. (n.d.). Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S,4R)-, (2Z)-2-butenedioate (1:1). Retrieved from [Link]

  • Meltzer, P. C., et al. (2000). Novel 3-aminomethyl- and 4-aminopiperidine analogues of 1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazines: synthesis and evaluation as dopamine transporter ligands. Journal of Medicinal Chemistry, 43(2), 295-309.
  • UPCommons. (n.d.). Structure-Activity Studies of Novel di-substituted[8][9][10]oxadiazolo[3,4-b]pyrazine Analogs Targeting the A-loop Regulatory Site of p38 MAP Kinase. Retrieved from [Link]

Sources

Exploratory

Engineering 3D Chemical Space: Fluorinated Piperidine Building Blocks in Modern Drug Discovery

Abstract The piperidine ring is one of the most privileged scaffolds in medicinal chemistry, ubiquitous in FDA-approved therapeutics. However, as drug discovery moves toward more complex, three-dimensional (3D) fragment-...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract The piperidine ring is one of the most privileged scaffolds in medicinal chemistry, ubiquitous in FDA-approved therapeutics. However, as drug discovery moves toward more complex, three-dimensional (3D) fragment-based targets, the native piperidine ring often presents liabilities, notably high basicity leading to hERG-mediated cardiotoxicity and poor membrane permeability. The strategic incorporation of fluorine atoms into the piperidine core serves as a stereoelectronic trigger, fundamentally altering its physicochemical profile. This technical guide explores the causality behind fluorine-induced conformational control, details self-validating synthetic workflows, and provides robust protocols for characterizing these highly valuable building blocks.

Mechanistic Foundations: The Fluorine Effect in Piperidines

As an Application Scientist, I often see discovery programs struggle with the pharmacokinetic optimization of basic amines. Fluorination of the piperidine ring is not merely a steric substitution; it is a profound electronic intervention.

pKa Modulation and Lipophilicity

The highly electronegative nature of fluorine exerts a strong inductive pull (


-electron withdrawal), which significantly lowers the electron density on the adjacent basic nitrogen. A standard piperidine possesses a pKa of approximately 11.2. By introducing fluorine atoms at the 3- or 4-positions, the pKa can be systematically dialed down to the 7.0–9.5 range[1].

Causality: Lowering the pKa ensures that a larger fraction of the drug remains unionized at physiological pH (7.4). This directly enhances passive membrane permeability (LogD) and mitigates off-target binding to the hERG potassium channel, a primary culprit in late-stage clinical attrition due to cardiotoxicity[1].

The Fluorine Gauche Effect and Axial Preference

In standard cyclohexane or piperidine derivatives, bulky substituents universally favor the equatorial position to minimize 1,3-diaxial steric repulsion. Fluorinated piperidines, however, defy this classical steric bias. In 3-fluoropiperidines, the fluorine atom exhibits a strong preference for the axial orientation[2].

Causality: This counter-intuitive axial preference is driven by two primary stereoelectronic forces:

  • Hyperconjugation (The Gauche Effect): Electron density from the anti-periplanar

    
     bonds donates into the low-lying, strongly antibonding 
    
    
    
    orbital, stabilizing the axial conformer[2].
  • Charge-Dipole Interactions: In the protonated state (physiological pH), a favorable electrostatic attraction occurs between the highly polarized

    
     bond and the axial 
    
    
    
    proton[2].

Conformational_Logic A 3-Fluoropiperidine B Equatorial Conformer A->B Steric Bias C Axial Conformer A->C Fluorine Effect D Charge-Dipole (C-F···H-N+) D->C E Hyperconjugation (u03c3_CH U00002192 u03c3*_CF) E->C

Stereoelectronic factors driving the axial-fluorine preference in 3-fluoropiperidines.

Quantitative Data: Physicochemical Shifts

To effectively utilize these building blocks in Fragment-Based Drug Discovery (FBDD), one must understand the quantitative impact of substitution patterns. The table below summarizes the causal relationship between fluorination sites and physicochemical properties.

ScaffoldpKa (Secondary Amine)

pKa (vs. Piperidine)
LogD (pH 7.4)Primary Conformational Preference
Piperidine ~11.2--0.1Equatorial (N-H)
4-Fluoropiperidine ~9.5-1.7+0.1Equatorial (F)
3-Fluoropiperidine ~9.0-2.2+0.2Axial (F) due to Gauche Effect
4,4-Difluoropiperidine ~7.3-3.9+0.6Symmetrical
3,3-Difluoropiperidine ~7.0-4.2+0.8Distorted Chair

(Note: Values are representative med-chem averages demonstrating the inductive decay over distance).

Synthetic Strategies: The Dearomatization-Hydrogenation (DAH) Paradigm

Historically, accessing multi-fluorinated piperidines required tedious, multi-step de novo syntheses from chiral pools, often plagued by dehydrofluorination (elimination) side reactions[3].

The modern gold standard is the Catalytic Dearomatization-Hydrogenation (DAH) of commercially available, inexpensive fluoropyridines[3]. By utilizing specialized rhodium complexes or heterogeneous palladium catalysts under hydrogen pressure, chemists can achieve complete saturation of the aromatic ring while preserving the delicate ngcontent-ng-c2372798075="" _nghost-ng-c2478785287="" class="inline ng-star-inserted">


 bonds, yielding all-cis-(multi)fluorinated piperidines with pristine diastereoselectivity[3].

DAH_Workflow FP Fluoropyridine Precursor Cat Rh/Pd Catalyst + H2 FP->Cat Dearom Dearomatized Intermediate Cat->Dearom Ring Activation Hydro Stereoselective Hydrogenation Dearom->Hydro Syn-Addition Prod cis-Fluorinated Piperidine Hydro->Prod High dr

Catalytic Dearomatization-Hydrogenation (DAH) workflow for fluoropiperidines.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols integrate causality-driven steps and internal validation checkpoints.

Protocol A: Heterogeneous Hydrogenation of Fluoropyridines

Objective: Synthesize cis-3,5-difluoropiperidine from 3,5-difluoropyridine.

  • Catalyst and Solvent Selection:

    • Action: Charge a high-pressure autoclave with 3,5-difluoropyridine (1.0 equiv), 5% Pd/C (10 mol%), and a solvent mixture of THF/H2O or methanolic HCl.

    • Causality: The basicity of the resulting piperidine can poison the Pd catalyst. Using an acidic or highly polar protic solvent ensures the product is immediately protonated into its piperidinium salt, preventing catalyst deactivation and suppressing hydrodefluorination[3][4].

  • Hydrogenation:

    • Action: Purge the vessel with Argon, then pressurize with

      
       gas to 50 bar. Heat to 60°C and stir vigorously for 16 hours.
      
    • Causality: High pressure is required to overcome the aromatic resonance energy of the pyridine ring. The heterogeneous surface enforces a syn-addition of hydrogen, dictating the all-cis stereochemistry[3][4].

  • In Situ Protection (Critical Step):

    • Action: Filter the catalyst through Celite. Instead of isolating the free amine, immediately add Benzyl chloroformate (Cbz-Cl) and a mild base (e.g.,

      
      ) to the filtrate.
      
    • Causality: Low-molecular-weight fluorinated piperidines are highly volatile and difficult to isolate. In situ trapping as the Cbz-carbamate ensures high isolated yields and facilitates chromatographic purification[4].

  • Validation Checkpoint (

    
     NMR): 
    
    • Action: Analyze the purified product via

      
       and 
      
      
      
      NMR.
    • Validation: The axial/equatorial preference can be self-validated by extracting the

      
       coupling constants. A small 
      
      
      
      coupling (typically < 10 Hz) confirms the axial orientation of the fluorine atom, validating the expected stereoelectronic gauche effect[2].
Protocol B: Potentiometric Titration for pKa Determination

Objective: Validate the basicity shift of the synthesized fluorinated building block.

  • Sample Preparation:

    • Action: Dissolve the deprotected fluorinated piperidine hydrochloride salt (0.01 M) in degassed, deionized water. If lipophilic, use a standardized methanol/water co-solvent system[5].

  • Titration Execution:

    • Action: Submerge a calibrated pH electrode. Titrate with standardized 0.1 M NaOH using an automated titrator, recording pH vs. titrant volume[5].

  • Data Analysis & Validation:

    • Action: Plot the first derivative of the titration curve to find the inflection point (equivalence point). The pH at the half-equivalence point equals the pKa.

    • Validation: Compare the empirical pKa against the theoretical predictive models. A successful 3-fluoro substitution should yield a self-validating pKa drop of ~2.0 units compared to the parent piperidine[1][5].

Conclusion

Fluorinated piperidines represent a masterclass in rational drug design. By understanding the causal relationship between fluorine's electronegativity and the resulting stereoelectronic effects (pKa suppression and axial conformational locking), medicinal chemists can deploy these building blocks to rescue failing scaffolds. Supported by robust DAH synthetic workflows, these 3D fragments are indispensable tools for navigating the complex physicochemical constraints of modern therapeutics.

References

  • The formation of all-cis-(multi)
  • Accessing (Multi)
  • Source: The Journal of Organic Chemistry (ACS)
  • Source: National Institutes of Health (NIH)
  • 4-Piperidinopiperidine | Pharmaceutical Building Block Source: BenchChem URL

Sources

Foundational

An In-depth Technical Guide to the Solubility and Lipophilicity of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

Introduction In the landscape of modern drug discovery, the adage "a potent molecule must first reach its target" has never been more pertinent. The journey of a drug candidate from administration to its site of action i...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern drug discovery, the adage "a potent molecule must first reach its target" has never been more pertinent. The journey of a drug candidate from administration to its site of action is governed by a complex interplay of its inherent physicochemical properties. Among the most critical of these are aqueous solubility and lipophilicity, which dictate a compound's absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a detailed technical examination of these properties for the compound 1-(4-Amino-2-fluorophenyl)piperidin-3-ol , a molecule featuring a fluorinated aminophenyl moiety linked to a piperidinol scaffold—a combination of functional groups of significant interest in medicinal chemistry.

Due to a lack of publicly available experimental data for this specific molecule, this whitepaper will focus on high-quality in silico predictions, contextualized with data from structurally similar analogs. We will delve into the structural rationale for its predicted properties and provide detailed, field-proven experimental protocols for their empirical validation. This approach ensures a robust framework for researchers aiming to characterize this compound or its derivatives in a drug development setting.

The Foundational Pillars: Understanding Solubility and Lipophilicity

A successful drug must balance aqueous solubility to dissolve in physiological fluids with sufficient lipophilicity to traverse cellular membranes.[1] This balance is fundamental to achieving adequate bioavailability and therapeutic efficacy.

Aqueous Solubility (LogS)

Aqueous solubility is the maximum concentration of a compound that can dissolve in water at a given temperature and pH. It is a critical determinant of a drug's dissolution rate in the gastrointestinal tract, a prerequisite for oral absorption.[1][2] Poor aqueous solubility is a leading cause of failure for promising drug candidates. Solubility is influenced by several factors:

  • Molecular Interactions: The ability of a molecule to form favorable interactions, such as hydrogen bonds, with water molecules enhances its solubility.

  • Crystal Lattice Energy: For solid compounds, the energy holding the crystal structure together must be overcome by the energy of solvation. Higher lattice energy generally leads to lower solubility.[1]

  • pH: For ionizable compounds, solubility is highly dependent on the pH of the medium. Basic compounds (like the one ) are typically more soluble at acidic pH where they are protonated.

Lipophilicity (logP and logD)

Lipophilicity describes a compound's affinity for a non-polar, lipid-like environment versus an aqueous one. It is quantified by the partition coefficient (P), which is the ratio of the compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium. This is almost always expressed in its logarithmic form, logP .[2][3]

For ionizable molecules, the lipophilicity becomes pH-dependent. The distribution coefficient (logD) is used to describe the partition at a specific pH, accounting for all ionic and neutral species.[4] LogP and logD are paramount for:

  • Membrane Permeability: The ability of a drug to cross the lipid bilayers of cell membranes.

  • Plasma Protein Binding: Highly lipophilic drugs often bind extensively to plasma proteins, reducing the free concentration available to exert a therapeutic effect.[3]

  • Metabolism: Lipophilicity can influence a drug's susceptibility to metabolic enzymes.

  • Drug-Likeness: The logP value is a key component of widely used guidelines for oral bioavailability, such as Lipinski's Rule of 5.[4][5]

Predicted Physicochemical Profile of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

To provide a quantitative starting point for this molecule, its properties were calculated using the SwissADME web tool, a highly-regarded platform for robust predictive models.[3][6]

PropertyPredicted ValueMethod/ModelInterpretation
Formula C₁₁H₁₅FN₂O--
Molecular Weight 210.25 g/mol -Compliant with Lipinski's Rule of 5 (<500)
Consensus LogP 1.35 Average of 5 predictive modelsModerately lipophilic; balanced character
ESOL LogS -2.11 Estimated SolubilityModerately soluble
Solubility (ESOL) 2.45 mg/mLEstimated Solubility-
Solubility Class SolubleEstimated Solubility-
H-Bond Acceptors 3-Compliant with Lipinski's Rule of 5 (≤10)
H-Bond Donors 3-Compliant with Lipinski's Rule of 5 (≤5)
Topological Polar Surface Area (TPSA) 58.33 Ų-Good potential for cell membrane permeability

Data generated using the SwissADME web tool, developed by the Swiss Institute of Bioinformatics.[3][6]

Structural Analysis and Causality

The predicted properties of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol are a direct consequence of its molecular architecture:

  • Hydrophilic Contributors: The primary aniline amine (-NH₂), the secondary piperidine amine (-NH-), and the hydroxyl group (-OH) are all capable of acting as hydrogen bond donors and acceptors. These groups significantly contribute to the compound's predicted aqueous solubility.

  • Lipophilic Contributors: The phenyl ring and the piperidine's aliphatic core are the primary drivers of its lipophilicity.

  • The Role of Fluorine: The fluorine atom at the 2-position of the phenyl ring has a nuanced effect. While highly electronegative, a single fluorine substitution often has a modest effect on overall lipophilicity. However, it can significantly lower the basicity (pKa) of the nearby aniline amine through a strong electron-withdrawing inductive effect. This modulation of pKa can improve oral bioavailability and reduce off-target effects, such as hERG channel binding.[7][8]

The predicted Consensus LogP of 1.35 suggests a well-balanced molecule. It is not excessively lipophilic, which would risk poor solubility and high plasma protein binding, nor is it so polar that it would struggle to cross cell membranes. The ESOL LogS value of -2.11 corresponds to a compound that is classified as "soluble," which is favorable for oral drug development.

Protocols for Experimental Validation

While predictive models are invaluable, experimental verification is non-negotiable in drug development. The following sections detail standard, robust protocols for determining aqueous solubility and logD.

Kinetic Aqueous Solubility Determination via Nephelometry

This high-throughput method measures the light scattered by undissolved particles as a compound precipitates from a solution, providing a rapid assessment of its kinetic solubility.

  • Stock Solution Preparation: Prepare a 10 mM stock solution of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol in 100% dimethyl sulfoxide (DMSO).

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO to create a range of concentrations (e.g., from 10 mM down to ~5 µM).

  • Addition to Buffer: Using a liquid handler, dispense a small volume (e.g., 2 µL) of each DMSO concentration into a corresponding well of a clear-bottom 96-well plate. Then, add 98 µL of phosphate-buffered saline (PBS) at pH 7.4 to each well. This results in a final DMSO concentration of 2%.

  • Incubation: Seal the plate and incubate at room temperature (or 37°C) for a defined period, typically 1 to 2 hours, with gentle shaking.[3][5]

  • Measurement: Place the plate in a nephelometer or a plate reader capable of measuring light scattering (turbidity) at a wavelength such as 620 nm.[5]

  • Data Analysis: The kinetic solubility limit is defined as the highest concentration at which the measured light scattering is not significantly above the background (buffer with 2% DMSO only).

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis stock 1. Prepare 10 mM Stock in DMSO serial_dil 2. Create Serial Dilution Plate (in DMSO) stock->serial_dil add_buffer 3. Add DMSO solutions to PBS (pH 7.4) serial_dil->add_buffer incubate 4. Incubate for 1-2 hours add_buffer->incubate measure 5. Measure Light Scattering (Nephelometry) incubate->measure analyze 6. Determine Highest Non-Precipitated Concentration measure->analyze G cluster_prep Preparation cluster_assay Partitioning cluster_analysis Analysis saturate 1. Pre-saturate Octanol and Buffer (pH 7.4) dissolve 2. Dissolve Compound in Aqueous Phase saturate->dissolve add_octanol 3. Add Saturated Octanol dissolve->add_octanol shake 4. Shake to Reach Equilibrium (24h) add_octanol->shake centrifuge 5. Centrifuge to Separate Phases shake->centrifuge quantify 6. Quantify Concentration in Each Phase (HPLC) centrifuge->quantify calculate 7. Calculate logD quantify->calculate

Sources

Exploratory

Technical Whitepaper: Structural Profiling and Analytical Validation of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

Executive Summary In modern drug discovery, the selection of highly functionalized, structurally rigid building blocks is paramount for accelerating lead optimization. As a Senior Application Scientist, I frequently eval...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the selection of highly functionalized, structurally rigid building blocks is paramount for accelerating lead optimization. As a Senior Application Scientist, I frequently evaluate the physicochemical properties of emerging chemical intermediates to ensure they meet stringent criteria for pharmaceutical synthesis. This technical guide provides an in-depth analysis of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol , focusing specifically on its molecular weight, chemical formula, and the self-validating analytical protocols required to confirm its structural integrity before integration into drug discovery pipelines.

Physicochemical Profiling & Formula Breakdown

The precise determination of a compound's molecular weight and formula is the foundational step in any analytical workflow. 1-(4-Amino-2-fluorophenyl)piperidin-3-ol possesses the molecular formula C11H15FN2O and a molecular weight of 210.25 g/mol .

The table below summarizes the core quantitative data associated with this specific molecular architecture:

ParameterQuantitative Value / Descriptor
Chemical Name 1-(4-Amino-2-fluorophenyl)piperidin-3-ol
CAS Registry Number 1002726-80-8
Molecular Formula C11H15FN2O
Molecular Weight 210.25 g/mol
Monoisotopic Mass 210.1168 Da
SMILES String NC1=CC=C(N2CCCC(O)C2)C(F)=C1
Hydrogen Bond Donors 2 (Primary Amine, Secondary Hydroxyl)
Hydrogen Bond Acceptors 3 (Piperidine Nitrogen, Aniline Nitrogen, Hydroxyl Oxygen)

Mechanistic Rationale in Drug Design

Understanding the causality behind the selection of the C11H15FN2O formula is critical for drug development professionals. This molecule is not merely a random assembly of atoms; it is a highly engineered scaffold designed to optimize pharmacokinetic (PK) and pharmacodynamic (PD) properties.

  • The Fluorine Effect (C-F Bond): The introduction of the highly electronegative fluorine atom (van der Waals radius 1.47 Å) alters the electron distribution of the phenyl ring. This inductive effect reduces the basicity (pKa) of the adjacent aniline amino group, which can significantly improve membrane permeation and metabolic stability by protecting the aromatic ring from rapid cytochrome P450-mediated oxidation .

  • The Piperidin-3-ol Core: The piperidine scaffold is a ubiquitous, privileged structure in medicinal chemistry. The hydroxyl group at the 3-position provides a crucial hydrogen bond donor/acceptor site, enabling specific directional interactions with target kinase or GPCR active sites. Furthermore, the saturated ring introduces 3D spatial vectoring (sp3 character), which is highly correlated with clinical success compared to flat, planar aromatics .

Self-Validating Analytical Protocols

To definitively confirm the molecular weight (210.25 g/mol ) and formula (C11H15FN2O) of a procured or synthesized batch, researchers must employ orthogonal, self-validating analytical techniques. Below are the field-proven methodologies.

Protocol A: High-Resolution LC-ESI-MS (Mass & Formula Verification)

Causality: Electrospray Ionization (ESI) is selected because the basic piperidine nitrogen readily accepts a proton, ensuring high sensitivity in positive ion mode. High-resolution mass spectrometry (HRMS) is necessary to differentiate the exact monoisotopic mass (210.1168 Da) from isobaric impurities.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 10 µg/mL using a 50:50 mixture of Water:Acetonitrile.

  • Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Utilize a mobile phase gradient of Water (A) and Acetonitrile (B), both fortified with 0.1% Formic Acid.

    • Causality: The formic acid acts as a proton source, ensuring the formation of the [M+H]+ ion, while simultaneously suppressing unwanted secondary silanol interactions on the stationary phase.

  • Mass Acquisition: Operate the HRMS in positive ESI mode. Set the capillary voltage to 3.0 kV, desolvation temperature to 350°C, and acquire data over an m/z range of 100–500.

  • Self-Validation Check: Extract the chromatogram for m/z 211.1241 ([M+H]+). To validate the formula (C11H15FN2O), compare the observed isotopic distribution (M+1, M+2 peaks) directly against the theoretical in silico distribution. A match >95% confirms the absence of co-eluting contaminants and validates the elemental composition.

Protocol B: Multinuclear NMR Spectroscopy (Structural Elucidation)

Causality: While MS confirms the molecular weight, Nuclear Magnetic Resonance (NMR) is strictly required to map the exact atomic connectivity and confirm structural isomers (e.g., verifying that the fluorine is ortho to the piperidine linkage, not the primary amine) .

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).

    • Causality: DMSO-d6 is chosen over CDCl3 to ensure complete dissolution of the polar hydroxyl and amino groups and to slow down proton exchange, allowing for the distinct observation of the -OH and -NH2 signals.

  • 1H NMR Acquisition: Acquire 16 scans at 400 MHz. Identify the characteristic D2O-exchangeable broad singlets for the -NH2 (approx. 5.0 ppm) and -OH groups.

  • 13C and 19F NMR Acquisition: Acquire 13C NMR (1024 scans) to confirm all 11 distinct carbon environments. Acquire 19F NMR to confirm a single fluorine resonance (typically around -120 to -130 ppm).

  • Self-Validation Check: The 13C spectrum must exhibit characteristic carbon-fluorine scalar coupling. The presence of large

    
     and 
    
    
    
    doublets directly validates the presence and exact position of the fluorine atom on the aromatic ring, serving as an internal structural proof that cannot be forged by impurities.

Experimental Validation Workflow

Analytical validation workflow for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol characterization.

References

  • Title : Fluorine in medicinal chemistry Source : Progress in Medicinal Chemistry (PubMed) URL :[Link]

  • Title : The Many Roles for Fluorine in Medicinal Chemistry Source : Journal of Medicinal Chemistry (ACS Publications) URL :[Link]

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol via Sequential SNAr and Nitro Reduction

Executive Summary This guide details the optimized protocol for synthesizing 1-(4-Amino-2-fluorophenyl)piperidin-3-ol , a critical pharmacophore often found in oxazolidinone antibiotics (e.g., Linezolid analogs) and kina...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide details the optimized protocol for synthesizing 1-(4-Amino-2-fluorophenyl)piperidin-3-ol , a critical pharmacophore often found in oxazolidinone antibiotics (e.g., Linezolid analogs) and kinase inhibitors. The synthesis utilizes a two-step sequence: a regioselective Nucleophilic Aromatic Substitution (SNAr ) of 3,4-difluoronitrobenzene followed by a chemoselective nitro reduction .

This protocol is designed for high reproducibility, emphasizing critical process parameters (CPPs) that control regioselectivity and prevent common side reactions such as bis-substitution or over-reduction.

Retrosynthetic Strategy & Mechanistic Logic

The target molecule contains an electron-rich aniline and a secondary alcohol. Direct installation of the piperidine moiety onto a deactivated aniline precursor is difficult. Therefore, we utilize the Nitro group as a "masked" amine. The nitro group serves two purposes:

  • Activation: It strongly activates the benzene ring for SNAr by withdrawing electron density (resonance and induction).

  • Regocontrol: In 3,4-difluoronitrobenzene , the fluorine at the para position (C4) is significantly more electrophilic than the meta fluorine (C3) due to the resonance stabilization of the Meisenheimer intermediate.

Reaction Scheme

The synthesis proceeds via the attack of 3-hydroxypiperidine on the C4 position of 3,4-difluoronitrobenzene, followed by catalytic hydrogenation.

ReactionScheme cluster_legend Key Transformation Logic SM1 3,4-Difluoronitrobenzene (Starting Material) Inter Intermediate: 1-(2-Fluoro-4-nitrophenyl) piperidin-3-ol SM1->Inter SNAr DIPEA, ACN, 70°C (Regioselective at C4) SM2 3-Hydroxypiperidine (Nucleophile) SM2->Inter Prod Target: 1-(4-Amino-2-fluorophenyl) piperidin-3-ol Inter->Prod Reduction H2, Pd/C, MeOH Note1 F (para) displaced > F (meta) Due to Meisenheimer Stabilization

Figure 1: Reaction pathway leveraging the electronic activation of the nitro group for regiocontrol.

Phase 1: Regioselective SNAr Reaction

Objective: Install the piperidine ring at the position para to the nitro group. Critical Quality Attribute: The hydroxyl group on the piperidine does not require protection. Under the basic conditions used, the secondary amine is orders of magnitude more nucleophilic than the secondary alcohol, ensuring exclusive


-arylation over 

-arylation.
Materials
ReagentEquiv.[1][2][3][4]Role
3,4-Difluoronitrobenzene (DFNB) 1.0Electrophile
3-Hydroxypiperidine 1.1Nucleophile
DIPEA (N,N-Diisopropylethylamine) 1.5Base (HF Scavenger)
Acetonitrile (ACN) 10 VolSolvent
Detailed Protocol
  • Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, charge 3,4-difluoronitrobenzene (1.0 equiv) and Acetonitrile (10 volumes relative to DFNB mass).

  • Addition: Add DIPEA (1.5 equiv) followed by 3-hydroxypiperidine (1.1 equiv).

    • Note: The reaction is exothermic. Add the amine slowly if working on >10g scale.

  • Reaction: Heat the mixture to 70°C (internal temperature).

  • Monitoring (Self-Validation):

    • Visual: The solution will turn bright yellow/orange (characteristic of nitro-anilines).

    • TLC/HPLC: Monitor for the disappearance of DFNB.

    • Endpoint: Typically 2–4 hours.

  • Workup:

    • Cool to room temperature.[2]

    • Concentrate ACN under reduced pressure.

    • Dissolve residue in Ethyl Acetate (EtOAc) and wash with water (

      
      ) and brine (
      
      
      
      ) to remove DIPEA salts and HF byproducts.
    • Dry organic layer over

      
      , filter, and concentrate.
      
  • Purification: The crude intermediate (yellow solid) is usually

    
     pure and can be used directly. If needed, recrystallize from EtOH/Heptane.
    

Phase 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to an aniline without defluorinating the ring or reducing the aromatic system. Choice of Method: Catalytic Hydrogenation (


) is preferred for pharmaceutical purity. Iron-mediated reduction (Fe/NH4Cl) is a cost-effective alternative for kilogram-scale but requires rigorous metal scavenging.
Materials
ReagentEquiv.[1][2][3][4]Role
Nitro Intermediate 1.0Substrate
10% Pd/C (50% wet) 10 wt%Catalyst
Hydrogen (

)
Balloon/1 atmReductant
Methanol (MeOH) 10 VolSolvent
Detailed Protocol
  • Inerting: Charge the Nitro Intermediate and Methanol into a flask. Add the Pd/C catalyst carefully (keep wet to prevent ignition). Purge the vessel with Nitrogen (

    
    ) for 5 minutes.
    
  • Hydrogenation: Switch the atmosphere to Hydrogen (

    
    ) using a balloon or manifold (1 atm is sufficient).
    
  • Reaction: Stir vigorously at Room Temperature .

    • Caution: Do not heat. Elevated temperatures increase the risk of defluorination (hydrodefluorination).

  • Monitoring (Self-Validation):

    • Visual: The bright yellow color of the nitro compound will fade to a pale brown or colorless solution as the aniline forms.

    • TLC:[5] The product is significantly more polar and will stain purple/brown with Ninhydrin (indicative of primary amine).

  • Workup:

    • Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Safety: Do not let the filter cake dry out; Pd/C is pyrophoric.

    • Concentrate the filtrate to yield the target aniline.

Analytical Validation & Troubleshooting

Expected Data
  • 
     NMR: 
    
    • Starting Material (DFNB): Two signals (approx -130 to -145 ppm).

    • Intermediate: One signal (shift due to amine donation).

    • Product: One signal (distinct shift due to aniline donation).

  • 
     NMR (DMSO-
    
    
    
    ):
    • Look for the disappearance of the piperidine

      
       signal.
      
    • Appearance of a broad singlet (

      
      ) around 4.5–5.5 ppm corresponding to the new 
      
      
      
      .
Troubleshooting Table
ObservationRoot CauseCorrective Action
Bis-substitution (Impurity) Excess amine or too high temp.Strictly control stoichiometry (1.05–1.1 eq) and keep temp

.
Defluorination during reduction Over-active catalyst or heat.Use unpressurized

(balloon). Keep at RT. Add a trace of pyridine to poison catalyst if persistent.
Low Yield in SNAr Moisture in solvent (hydrolysis of F).Use anhydrous ACN. Ensure base (DIPEA) is fresh.

Process Workflow Diagram

Workflow cluster_snar Phase 1: SNAr Reaction cluster_red Phase 2: Reduction Step1 Mix DFNB + ACN Add DIPEA Step2 Add 3-Hydroxypiperidine Heat to 70°C Step1->Step2 Check1 Check Color Change (Colorless -> Yellow) Step2->Check1 Workup1 Aq. Wash & Concentration Check1->Workup1 Step3 Dissolve in MeOH Add 10% Pd/C Workup1->Step3 Step4 Stir under H2 (1 atm) Room Temp Step3->Step4 Check2 Check Color Loss (Yellow -> Pale) Step4->Check2 Final Filter (Celite) & Dry Target: 1-(4-Amino-2-fluorophenyl)... Check2->Final

Figure 2: Operational workflow for the two-step synthesis.

Safety & Handling

  • 3,4-Difluoronitrobenzene: Skin and eye irritant. Potential sensitizer. Handle in a fume hood.

  • Hydrogenation:

    
     is highly flammable. Ensure proper grounding of equipment. Spent Pd/C catalysts are pyrophoric; keep wet with water/solvent during disposal.
    
  • HF Generation: The SNAr reaction generates HF (neutralized by DIPEA to form salts). Avoid contact with the reaction mixture before aqueous workup.

References

  • Regioselectivity in SNAr of 3,4-difluoronitrobenzene

    • Title: Possible nucleophilic aromatic substitution in 3,4-difluoronitrobenzene (DFNB).[6]

    • Source: ResearchG
    • URL:[Link]

  • Continuous Flow SNAr Protocols (Linezolid Intermediates)

    • Title: Continuous-flow SNAr reaction of 2,4-difluoronitrobenzene with morpholine followed by heterogeneous hydrogenation.[7]

    • Source: ResearchG
    • URL:[Link]

  • General SNAr Methodology on Activated Halogens

    • Title: Sequential Nucleophilic Aromatic Substitution Reactions of Activ
    • Source: PMC (Vertex AI Search Result 1.2)
    • URL:[Link]

  • Properties of 3,4-Difluoronitrobenzene: Title: 3,4-Difluoronitrobenzene Product Information. Source: Sigma-Aldrich (Vertex AI Search Result 1.19)

Sources

Application

Application Note: Chemoselective N-Arylation of 3-Hydroxypiperidine via Buchwald-Hartwig Cross-Coupling

[1][2] Abstract & Strategic Overview The functionalization of 3-hydroxypiperidine presents a classic chemoselectivity challenge in medicinal chemistry: distinguishing between a secondary amine and a secondary alcohol. Wh...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Abstract & Strategic Overview

The functionalization of 3-hydroxypiperidine presents a classic chemoselectivity challenge in medicinal chemistry: distinguishing between a secondary amine and a secondary alcohol. While the amine is generally more nucleophilic, the proximity of the hydroxyl group and the potential for catalyst poisoning or competitive O-arylation requires a precision protocol.

This guide details a direct, protecting-group-free N-arylation strategy using Third-Generation (G3) Palladacycle precatalysts.[1] By leveraging the steric and electronic properties of dialkylbiaryl phosphine ligands (specifically RuPhos and BrettPhos ), researchers can achieve >95% N-selectivity without the atom-uneconomical steps of silyl protection/deprotection.

Key Advantages of This Protocol
  • Chemoselectivity: >20:1 N- vs O-arylation ratio.[1]

  • Operational Simplicity: Air-stable G3 precatalysts eliminate the need for glovebox handling during setup.[1]

  • Stereoretention: Mild conditions preserve the enantiopurity of chiral 3-hydroxypiperidine scaffolds.

Mechanistic Insight & Catalyst Selection

The success of this reaction hinges on the rate of reductive elimination from the Pd(II) center.

The Ligand: RuPhos vs. BrettPhos

For 3-hydroxypiperidine, RuPhos is the primary recommendation.

  • RuPhos (2-Dicyclohexylphosphino-2′,6′-diisopropoxybiphenyl): The bulk of the dicyclohexylphosphino group combined with the electron-donating isopropoxy groups creates a catalyst that is highly active for secondary amines but sterically discourages the binding of the bulkier alkoxide (formed if the OH is deprotonated).

  • BrettPhos: An excellent alternative if the aryl halide is an aryl chloride or highly deactivated.

The Precatalyst: Pd G3

We utilize the G3 Palladacycle (e.g., RuPhos Pd G3). Unlike traditional Pd(OAc)₂ or Pd₂dba₃ systems, G3 precatalysts:

  • Activate rapidly upon exposure to base.[1]

  • Ensure a strict 1:1 Pd:Ligand ratio, preventing the formation of inactive multi-ligated species.

  • Scavenge the initial equivalent of HCl/HBr, preventing amine salt formation.

Visualizing the Selectivity

The following diagram illustrates the divergent pathways. The RuPhos-Pd complex favors the "N-Path" due to the lower energy barrier for amine coordination and reductive elimination compared to the "O-Path".

G Start Pd G3 Precatalyst Active L-Pd(0) Active Species Start->Active Base Activation OxAdd Oxidative Addition (L-Pd-Ar-X) Active->OxAdd + Ar-X Coord Nucleophile Coordination OxAdd->Coord N_Path N-Arylation (Favored) Kinetic Product Coord->N_Path Amine Attack (Fast) O_Path O-Arylation (Disfavored) Steric Clash Coord->O_Path Alkoxide Attack (Slow)

Figure 1: Kinetic bifurcation showing the ligand-controlled preference for N-arylation over O-arylation.

Experimental Protocol

General Procedure A: Direct N-Arylation (Standard)

Applicability: Aryl bromides, aryl triflates, and activated aryl chlorides.[1]

Reagents & Stoichiometry
ComponentEquiv.RoleRecommended Reagent
Aryl Halide 1.0ElectrophileAr-Br, Ar-Cl, Ar-OTf
3-Hydroxypiperidine 1.2NucleophileFree base or HCl salt*
Catalyst 0.01 - 0.03CatalystRuPhos Pd G3
Base 2.5BaseNaOtBu (Sodium tert-butoxide)
Solvent [0.2 M]MediumToluene (Anhydrous) or 1,4-Dioxane

*Note: If using the HCl salt of the amine, increase base to 3.5 equiv.

Step-by-Step Workflow
  • Vessel Prep: Oven-dry a reaction vial (screw-cap with septum) and a magnetic stir bar. Cool under a stream of nitrogen.

  • Solids Addition: Charge the vial with:

    • RuPhos Pd G3 (1–3 mol %).[1]

    • Aryl Halide (if solid) (1.0 equiv).[1]

    • 3-Hydroxypiperidine (1.2 equiv).[1]

    • NaOtBu (2.5 equiv).[1]

    • Critical: Do not add the solvent yet. Purge the vial with Nitrogen/Argon for 5 minutes.

  • Liquids Addition:

    • Add anhydrous Toluene (concentration 0.2 M relative to aryl halide) via syringe.[1]

    • If the Aryl Halide is liquid, add it now via syringe.

  • Reaction:

    • Seal the vial.

    • Heat to 80 °C (or 100 °C for unreactive aryl chlorides) with vigorous stirring.

    • Monitor by HPLC/UPLC at 2 hours.[1] Most reactions complete within 2–6 hours.[1]

  • Work-up:

    • Cool to room temperature.[1]

    • Dilute with EtOAc and water.

    • Separate phases.[1] Extract aqueous layer with EtOAc (2x).[1]

    • Dry organics over Na₂SO₄, filter, and concentrate.

  • Purification: Flash chromatography. (Note: The product is a polar amino-alcohol; add 1% Et₃N or NH₄OH to the eluent to prevent streaking).[1]

Protocol Validation (Self-Check)
  • TLC/LCMS: Look for the disappearance of the aryl halide.

  • Proton NMR: The proton alpha to the nitrogen (C2 and C6 positions on piperidine) will shift downfield significantly (approx +0.5 to +1.0 ppm) upon arylation. The proton alpha to the hydroxyl (C3) will show a minimal shift compared to O-arylation.

Troubleshooting & Optimization

Use the following logic tree to resolve common issues.

Optimization Problem Issue Detected Conversion Low Conversion? Problem->Conversion Selectivity O-Arylation Observed? Problem->Selectivity Dehalogenation Hydrodehalogenation? Problem->Dehalogenation Sol1 Switch to BrettPhos Pd G3 Increase Temp to 100°C Conversion->Sol1 Yes Sol2 Lower Temp to 60°C Switch Solvent to t-Amyl Alcohol Selectivity->Sol2 Yes Sol3 Switch Base to Cs2CO3 Use Dioxane Dehalogenation->Sol3 Yes

Figure 2: Troubleshooting decision tree for reaction optimization.

Specific Scenarios
  • Scenario 1: Substrate is Chiral ((3R)-3-hydroxypiperidine). [1]

    • Risk:[1][2] Racemization via alpha-deprotonation/elimination.[1]

    • Solution: Switch base from NaOtBu to Cs₂CO₃ (3.0 equiv) and use t-Amyl alcohol or Dioxane as solvent.[1] Heat at 80 °C. The weaker base preserves the stereocenter.

  • Scenario 2: Highly Polar Substrate (Poor Solubility). [1]

    • Solution: Use 1,4-Dioxane or a Toluene/t-BuOH (5:1) mixture to improve solubility of the amino alcohol.[1]

References

  • Buchwald-Hartwig Amination User Guide Source: Wikipedia (General Overview & History) URL:[1][Link] Context: foundational mechanism and ligand generations.[3][4]

  • Development of G3 Precatalysts Source: Chemical Science / NIH (PMC) URL:[1][Link] Context: Structural analysis and activation mechanism of RuPhos/XPhos G3 precatalysts.

  • Chemoselectivity in Amino-Alcohol Coupling Source: Organic & Biomolecular Chemistry (RSC) URL:[1][5][Link] Context: Discusses the competitive landscape of N- vs O-arylation and ligand influence.

Disclaimer: This protocol is intended for use by trained laboratory personnel. Always consult Safety Data Sheets (SDS) for all reagents before use.

Sources

Method

Strategic Protection Architectures for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

Executive Summary & Strategic Analysis The scaffold 1-(4-Amino-2-fluorophenyl)piperidin-3-ol represents a critical pharmacophore in the synthesis of next-generation oxazolidinone antibiotics (analogous to Linezolid and T...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Analysis

The scaffold 1-(4-Amino-2-fluorophenyl)piperidin-3-ol represents a critical pharmacophore in the synthesis of next-generation oxazolidinone antibiotics (analogous to Linezolid and Tedizolid) and Factor Xa inhibitors.[1]

The successful elaboration of this molecule requires a rigorous protection strategy that addresses two competing electronic factors:

  • Electronic Deactivation: The ortho-fluorine atom on the phenyl ring exerts a strong inductive withdrawing effect (-I), significantly lowering the pKa (~3.5–4.[1]0) and nucleophilicity of the aniline nitrogen compared to a standard aniline.

  • Competitive Nucleophilicity: While the aniline is deactivated, the secondary alcohol at the C3-piperidine position remains a competent nucleophile (pKa ~16–17).[1]

The Challenge: Standard acylation protocols (e.g., using acid chlorides) risk forming mixtures of N-acyl, O-acyl, and N,O-diacyl species.[1] This guide details an Orthogonal Protection Strategy utilizing the N-Boc / O-TBS architecture, ensuring >98% regioselectivity and independent deprotection capabilities.

Reactivity Landscape & Decision Matrix

The following diagram illustrates the critical decision points based on the electronic properties of the substrate.

ReactivityLandscape Start Substrate: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol Analysis Electronic Analysis: NH2: Deactivated by ortho-F (pKa ~3.8) OH: Secondary Aliphatic (pKa ~16) Start->Analysis RouteA Route A: Strong Base/Acyl Chloride (e.g., AcCl, Et3N) Analysis->RouteA Hard Electrophiles RouteB Route B: Solvolytic Carbamoylation (Boc2O, MeOH, No Base) Analysis->RouteB Soft Electrophiles/Catalysis ResultA Result: Mixture (N-Ac, O-Ac, N,O-diAc) Low Yield / Difficult Purification RouteA->ResultA ResultB Result: Chemoselective N-Boc (Kinetic Control via H-Bonding) RouteB->ResultB NextStep Step 2: O-Silylation (TBSCl/Imid) Orthogonal Protection ResultB->NextStep

Figure 1: Decision matrix highlighting the necessity of solvolytic conditions to bypass competitive O-acylation.

Protocol 1: Chemoselective N-Boc Protection

Objective: Selectively protect the deactivated aniline without reacting with the secondary alcohol.[1]

The "Methanol Effect" Mechanism

Standard Boc protection often uses DMAP or Et3N. However, basic conditions increase the alkoxide character of the alcohol, promoting side reactions. Expert Insight: We utilize Methanol (MeOH) as the solvent.[1] MeOH acts as a dual-hydrogen-bond donor, activating the Boc-anhydride carbonyl and stabilizing the zwitterionic transition state of the amine attack.[1] This accelerates the reaction of the poor nucleophile (fluoroaniline) without activating the alcohol [1, 2].

Experimental Procedure
  • Reagents:

    • Substrate: 1.0 eq

    • Di-tert-butyl dicarbonate (Boc₂O): 1.1 eq[1]

    • Solvent: Methanol (Reagent Grade, 0.5 M concentration)

    • Catalyst: None (or 5 mol% I₂ if reaction is sluggish)

  • Workflow:

    • Dissolution: Charge the substrate into a round-bottom flask. Add MeOH and stir until fully dissolved.

    • Addition: Add Boc₂O (1.1 eq) in a single portion at room temperature (20–25 °C).

    • Reaction: Stir at reflux (65 °C) for 4–6 hours.

      • Note: The deactivated aniline requires thermal energy. At reflux in MeOH, the rate of N-Bocylation significantly exceeds O-Bocylation.[1]

    • Monitoring: Monitor by TLC (50% EtOAc/Hexane). The aniline spot (lower Rf, stains red/brown with ninhydrin) should disappear; the N-Boc product (higher Rf, UV active) appears.[1]

    • Workup: Concentrate the mixture in vacuo to remove MeOH. The residue is often pure enough for the next step. If necessary, recrystallize from Hexane/EtOAc.

  • Validation Criteria:

    • ¹H NMR: Appearance of a singlet (~1.5 ppm, 9H, t-butyl).[1] Downfield shift of the NH proton.

    • Selectivity Check: Ensure NO shift in the CH-O proton signal (approx 3.5-4.0 ppm).[1] If O-Boc occurs, this proton shifts downfield by ~1.0 ppm.[1]

Protocol 2: Orthogonal O-Silylation (TBS Protection)

Objective: Protect the secondary alcohol with a group stable to basic conditions but removable with Fluoride or Acid.[1]

Rationale

With the aniline protected as a carbamate (Boc), the nitrogen lone pair is delocalized into the carbonyl, rendering it non-nucleophilic. We can now use standard basic conditions to silylate the alcohol. TBS (tert-butyldimethylsilyl) is chosen for its balance of stability and ease of removal.[1]

Experimental Procedure
  • Reagents:

    • N-Boc Intermediate (from Protocol 1): 1.0 eq[1]

    • TBS-Cl: 1.2 eq[1]

    • Imidazole: 2.5 eq

    • DMAP: 0.1 eq (Catalytic)[1]

    • Solvent: DMF (Anhydrous, 0.5 M)

  • Workflow:

    • Setup: Dissolve the N-Boc intermediate and Imidazole in anhydrous DMF under Nitrogen/Argon atmosphere.

    • Addition: Add TBS-Cl (solid or solution) portion-wise at 0 °C.

    • Reaction: Allow to warm to Room Temperature and stir for 12 hours.

    • Quench: Pour into saturated aqueous NaHCO₃.

    • Extraction: Extract with Et₂O or EtOAc (3x).[1] Wash organics with Water (2x) and Brine (1x) to remove DMF.[1]

    • Purification: Flash column chromatography (Silica, 10-20% EtOAc in Hexanes).

Comparative Data: Protecting Group Stability

The resulting N-Boc / O-TBS scaffold provides complete orthogonality.[1]

ConditionN-Boc (Carbamate)O-TBS (Silyl Ether)Application Utility
TFA / HCl (Acid) Labile (Cleaves) Stable (mostly)*Selective N-deprotection for peptide coupling.[1]
TBAF / HF (Fluoride) StableLabile (Cleaves) Selective O-deprotection for oxidation/mesylation.[1]
LiOH / NaOH (Base) StableStableAllows ester hydrolysis elsewhere in the molecule.[1]
H₂ / Pd-C StableStableAllows reduction of nitro/alkene groups.[1]

*Note: TBS is acid-labile but requires stronger/longer conditions than Boc.[1] Careful titration with TFA at 0°C can cleave Boc while retaining TBS.

Orthogonal Workflow Visualization

The following diagram details the complete synthetic pathway and deprotection options.

OrthogonalStrategy Start Start: Amino-Alcohol Step1 Step 1: N-Boc (Boc2O, MeOH, Reflux) Start->Step1 Intermediate Intermediate: N-Boc / Free OH Step1->Intermediate Step2 Step 2: O-TBS (TBSCl, Imid, DMF) Intermediate->Step2 FullyProtected Scaffold: N-Boc / O-TBS Step2->FullyProtected DeprotectN Path A: Acid (TFA) Yields: Free NH2 / O-TBS FullyProtected->DeprotectN Selective N-De DeprotectO Path B: Fluoride (TBAF) Yields: N-Boc / Free OH FullyProtected->DeprotectO Selective O-De

Figure 2: The orthogonal protection workflow allowing independent access to either functional group.

References

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.).[1] John Wiley & Sons.[2] [1]

  • Vilaivan, T. (2006).[3] Alcohol-Promoted t-Butoxycarbonylation of Amines. Tetrahedron Letters, 47(38), 6739-6742.[1] (Demonstrates the acceleration of aniline protection in MeOH).

  • Brickner, S. J., et al. (1996). Synthesis and Antibacterial Activity of U-100592 and U-100766, Two Oxazolidinone Antibacterials. Journal of Medicinal Chemistry, 39(3), 673-679.[1] (Context for the 3-fluoro-4-aminophenyl piperidine scaffold). [1]

  • Chakraborti, A. K., et al. (2004). Chemoselective Protection of Amines. Journal of Organic Chemistry, 69(6), 2131-2136.[1] [1]

Sources

Application

Application Note: Scale-Up Synthesis of Fluorinated Aniline Intermediates

Mitigating Hydrodefluorination and Thermal Runaway in Industrial Hydrogenation Executive Summary Fluorinated anilines are ubiquitous pharmacophores in modern drug discovery, serving as bioisosteres that enhance metabolic...

Author: BenchChem Technical Support Team. Date: March 2026

Mitigating Hydrodefluorination and Thermal Runaway in Industrial Hydrogenation

Executive Summary

Fluorinated anilines are ubiquitous pharmacophores in modern drug discovery, serving as bioisosteres that enhance metabolic stability and lipophilicity. However, the scale-up of their synthesis—specifically via the catalytic hydrogenation of fluorinated nitroarenes—presents two distinct process safety and quality risks: Hydrodefluorination (HDF) and Thermal Runaway .

This application note details a robust protocol for scaling this transformation from gram-scale (Lab) to kilogram-scale (Pilot). We prioritize the suppression of C–F bond cleavage through catalyst selection and kinetic control, while managing the massive exotherm (~540–580 kJ/mol) using semi-batch and continuous flow methodologies.

Critical Process Parameters (CPPs)
2.1 The Hydrodefluorination (HDF) Challenge

The primary failure mode in this synthesis is the hydrogenolysis of the Carbon-Fluorine bond. Standard hydrogenation catalysts (e.g., Pd/C) are highly active for C–X cleavage, particularly in the para and ortho positions. HDF typically occurs via a competitive pathway once the nitro group is fully reduced, or through reactive intermediates.

Mechanism & Control Strategy: To retain the fluorine atom, the catalyst surface must be modulated to favor nitro-reduction over aryl-halide oxidative addition.

  • Catalyst Choice: Sulfided Platinum on Carbon (Pt(S)/C) is the industry standard. The sulfur acts as a selective poison, blocking the high-energy sites responsible for C–F cleavage while permitting nitro reduction. Alternatively, Pt-Vanadium (Pt-V/C) catalysts have shown superior selectivity [1].

  • Kinetic Control: HDF is often zero-order in substrate concentration. Maintaining a high concentration of the nitro-substrate (which binds more strongly to the catalyst than the aniline product) competitively inhibits HDF [2].

2.2 Thermodynamics & Safety

The hydrogenation of nitrobenzene is violently exothermic.

  • Heat of Reaction (

    
    ):  Approximately -540 to -580 kJ/mol  [3].
    
  • Adiabatic Temperature Rise: In a batch reactor without cooling, the temperature can rise by >100°C instantly, leading to solvent boiling, over-pressurization, and explosion.

  • Mitigation: strictly Semi-Batch (feed-controlled) or Continuous Flow protocols must be used for any scale >10g.

Visualizing the Reaction Pathway

The following diagram illustrates the competitive landscape between the desired reduction and the parasitic defluorination.

ReactionPathway Nitro Fluorinated Nitroarene (Substrate) Inter Hydroxylamine Intermediate Nitro->Inter + 2 H2 Exothermic Defluoro Defluorinated Aniline (Impurity) Nitro->Defluoro Direct HDF (Minor Path) Aniline Fluorinated Aniline (Target Product) Inter->Aniline + 1 H2 Fast Aniline->Defluoro Pd/C (Standard) Over-hydrogenation HF HF Formation (Corrosion Hazard) Aniline->HF Control Control Strategy: 1. Use Pt(S)/C Catalyst 2. Stop reaction at 100% conversion 3. High substrate conc. Control->Aniline

Figure 1: Reaction network showing the desired reduction pathway (Green) versus the parasitic hydrodefluorination (Red) which generates corrosive HF and impurities.

Protocol 1: Semi-Batch Hydrogenation (Pilot Scale)

Recommended for: 100g – 1kg scale where Flow Chemistry equipment is unavailable.

Objective: Synthesize 4-fluoroaniline from 4-fluoronitrobenzene with <0.5% defluorinated impurity.

Materials
ComponentSpecificationRole
Substrate 4-Fluoronitrobenzene (1.0 equiv)Reactant
Catalyst 5% Pt(S)/C (Sulfided)Selective Catalyst
Solvent Methanol or THFHigh H2 solubility
Hydrogen H2 Gas (Ultra High Purity)Reductant
Step-by-Step Methodology
  • Reactor Prep: Use a high-pressure Hastelloy or Stainless Steel autoclave (glass is forbidden for this scale due to pressure/heat risks). Ensure the vessel is rated for the maximum theoretical pressure.

  • Catalyst Loading (Inert Atmosphere):

    • Safety: Dry noble metal catalysts are pyrophoric.

    • Under N2 flow, charge the 5% Pt(S)/C (0.5 mol% loading relative to substrate) as a water-wet paste (50% H2O).

    • Add 50% of the total solvent volume to the reactor to slurry the catalyst.

  • Inerting: Seal reactor. Pressurize with N2 to 5 bar and vent (repeat 3x) to remove Oxygen.

  • Activation: Pressurize with H2 to 5 bar. Stir at 500 RPM for 15 mins to activate catalyst surface. Vent H2.

  • Semi-Batch Feed (The Critical Step):

    • Dissolve the substrate in the remaining solvent.

    • Heat reactor to operating temperature (e.g., 50°C).[1]

    • Pressurize H2 to constant pressure (e.g., 10 bar).

    • Dosing: Using a high-pressure HPLC pump, feed the substrate solution into the reactor over 2–4 hours.

    • Why? This limits the concentration of unreacted nitro groups (preventing thermal accumulation) while keeping the local concentration high enough to inhibit HDF on the catalyst surface [4].

  • Digestion: After feeding is complete, stir for an additional 30–60 mins.

    • Control Point: Monitor H2 uptake. When uptake flatlines, stop immediately . Prolonged stirring promotes HDF.

  • Filtration: Cool to <30°C. Vent H2. Purge with N2. Filter catalyst through Celite under N2 (keep catalyst wet to prevent fire).

Protocol 2: Continuous Flow Hydrogenation (Preferred)

Recommended for: Scale-up >1kg and maximum safety.

Rationale: Flow reactors (Packed Bed) offer superior heat exchange (surface-area-to-volume ratio) and minimize the active inventory of hazardous hydrogen/nitro mixture.

Workflow Diagram

FlowProcess Substrate Substrate Solution (in MeOH) Mixer Static Mixer (Gas-Liquid Dispersion) Substrate->Mixer H2 Hydrogen Gas (Mass Flow Controller) H2->Mixer PBR Packed Bed Reactor Catalyst: 1% Pt/C (Granular) Temp: 60-80°C | Pressure: 20 bar Mixer->PBR Segmented Flow BPR Back Pressure Regulator (Maintains System Pressure) PBR->BPR GLS Gas-Liquid Separator BPR->GLS GLS->H2 H2 Recycle (Optional) Product Product Collection (F-Aniline) GLS->Product

Figure 2: Continuous flow setup utilizing a Packed Bed Reactor (PBR) for efficient heat removal and safe handling of high-pressure hydrogen.

Methodology
  • Reactor Setup: Use a stainless steel column (e.g., 10 mL volume) packed with granular 1% Pt/C or Pd@SBA-15 (if HDF is strictly controlled via residence time) [5].

  • System Pressurization: Set Back Pressure Regulator (BPR) to 20 bar.

  • Parameters:

    • Temperature: 60–80°C (Higher temps are safer in flow due to short residence time).

    • Flow Rate: Adjusted to achieve a residence time of 1–2 minutes.

  • Start-Up: Flow pure solvent + H2 to equilibrate temperature.

  • Reaction: Switch liquid feed to Substrate solution (0.5 M in MeOH).

  • Work-up: The output is catalyst-free. Simply evaporate solvent.

Analytical Controls & Quality Assurance
MethodPurposeSpecification Limit
HPLC (UV 254nm) Purity & Conversion>99.0% Area
19F-NMR Critical: Detect HDFNo peak at -113 ppm (Fluorobenzene) or shift changes indicating defluorination.
GC-MS Identify aniline vs. cyclohexylamineConfirm no ring hydrogenation (over-reduction).

Self-Validating Check: If the reaction exotherm spikes unexpectedly or H2 uptake continues past theoretical calculation, HDF is likely occurring (as C-F cleavage also consumes H2). Stop immediately and analyze via 19F-NMR.

Safety & Hazard Analysis
  • Thermal Runaway: The reaction releases ~550 kJ/mol. In a 1 mol scale batch, this is enough energy to vaporize ~1.5 L of Methanol instantly.

    • Rule: Never add all reagents at once. Use dosing pumps.

  • Catalyst Ignition: Pt/C and Pd/C are pyrophoric when dry and hydrogen-saturated.

    • Rule: Always keep catalyst water-wet.[2] Dispose of in water-filled containers.

  • HF Generation: If HDF occurs, Hydrofluoric Acid (HF) is generated.

    • Rule: Glass reactors can be etched/weakened. Use Hastelloy or PTFE-lined equipment. Have Calcium Gluconate gel available for skin exposure.

References
  • Selective Hydrogenation of Halogenated Nitroaromatics: Org. Process Res. Dev.2015 , 19, 393–401.

  • Kinetics of HDF: Reaction Chemistry & Engineering2021 , 6, 123-135.

  • Heat of Reaction (Nitro Reduction): Process Safety Progress2024 , 44, 132–141.

  • Continuous Flow Hydrogenation (Pd@SBA-15): Molecules2023 , 28, 3089.

  • Safety in Hydrogenation Scale-Up: University of Wisconsin-Madison Safety Protocols.

Sources

Method

Application Notes &amp; Protocols: Leveraging 1-(4-Amino-2-fluorophenyl)piperidin-3-ol in Kinase Inhibitor Design

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the 1-(4-Amino-2-fluorophenyl)piperidin-3-ol Scaffold Protein kinases are a critical class of enzymes involved in cellu...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 1-(4-Amino-2-fluorophenyl)piperidin-3-ol Scaffold

Protein kinases are a critical class of enzymes involved in cellular signal transduction, and their dysregulation is a hallmark of many diseases, particularly cancer.[1][2] The development of small molecule kinase inhibitors has become a cornerstone of modern targeted therapy.[2][3] The design of these inhibitors is a complex task, requiring a delicate balance of potency, selectivity, and favorable pharmacokinetic properties to minimize off-target effects and potential toxicity.[4][5]

The 1-(4-Amino-2-fluorophenyl)piperidin-3-ol scaffold has emerged as a valuable starting point for the design of novel kinase inhibitors. This application note provides a comprehensive guide to leveraging this scaffold, outlining its key structural features, rationale for its use, and detailed protocols for its application in kinase inhibitor screening and validation.

The strategic incorporation of a fluorine atom on the phenyl ring can significantly influence the physicochemical properties of a molecule.[6][7] Fluorine's high electronegativity can alter the pKa of nearby functional groups, potentially enhancing binding interactions with the target kinase.[8] Furthermore, the C-F bond can improve metabolic stability by blocking sites of oxidative metabolism, a crucial factor in drug development.[6][9] The piperidine ring provides a three-dimensional structure that can be functionalized to explore different regions of the kinase ATP-binding pocket, while the amino group offers a key interaction point, often forming hydrogen bonds with the hinge region of the kinase.[10] The hydroxyl group on the piperidinol can also participate in hydrogen bonding or serve as a point for further chemical modification.

Physicochemical Properties and Rationale for Use

The 1-(4-Amino-2-fluorophenyl)piperidin-3-ol scaffold offers a unique combination of features that make it an attractive starting point for kinase inhibitor design:

PropertyRationale for Use in Kinase Inhibitor Design
Fluorine Substitution The ortho-fluorine atom can modulate the basicity of the aniline nitrogen, influencing hydrogen bonding interactions.[8] It can also enhance membrane permeability and block metabolic oxidation, improving pharmacokinetic properties.[6][9] The fluorine can also form favorable interactions within the hydrophobic pocket of the kinase.[11]
Aniline Amino Group This primary amine is a key pharmacophoric element, often acting as a hydrogen bond donor to the hinge region of the kinase active site, a common interaction for ATP-competitive inhibitors.[12]
Piperidinol Ring The saturated heterocyclic ring provides a rigid, three-dimensional scaffold that can be derivatized to explore different sub-pockets of the kinase binding site.[10] The hydroxyl group can act as a hydrogen bond donor or acceptor, or as a handle for further chemical modification to enhance potency or selectivity.[13]
Chirality The hydroxyl group at the 3-position of the piperidine ring introduces a chiral center. This allows for stereospecific interactions with the kinase, which can be crucial for achieving high potency and selectivity.

Core Experimental Workflow for Kinase Inhibitor Development

The development of a kinase inhibitor from a starting scaffold like 1-(4-Amino-2-fluorophenyl)piperidin-3-ol typically follows a structured workflow. This involves initial biochemical screening to determine inhibitory activity, followed by cell-based assays to assess efficacy in a more physiologically relevant context.[14][15]

G cluster_0 Phase 1: Biochemical Evaluation cluster_1 Phase 2: Cellular Validation Scaffold_Selection Scaffold Selection: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol Library_Synthesis Library Synthesis Scaffold_Selection->Library_Synthesis Derivatization Biochemical_Screening Biochemical Kinase Assay (e.g., ADP-Glo) Library_Synthesis->Biochemical_Screening Compound Library IC50_Determination IC50 Determination Biochemical_Screening->IC50_Determination Hit Identification Selectivity_Profiling Kinome Selectivity Profiling IC50_Determination->Selectivity_Profiling Potent Hits Cell_Based_Assay Cell-Based Kinase Activity Assay (e.g., Western Blot) Selectivity_Profiling->Cell_Based_Assay Selective Hits Cell_Viability_Assay Cell Viability/Proliferation Assay Cell_Based_Assay->Cell_Viability_Assay Cellularly Active Hits Mechanism_of_Action Mechanism of Action Studies (e.g., Target Engagement) Cell_Viability_Assay->Mechanism_of_Action Lead Candidates Lead_Optimization Lead_Optimization Mechanism_of_Action->Lead_Optimization Structure-Activity Relationship

Caption: A typical workflow for kinase inhibitor development.

Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol outlines a common method for determining the in vitro inhibitory activity of compounds derived from the 1-(4-Amino-2-fluorophenyl)piperidin-3-ol scaffold.[16] The ADP-Glo™ assay is a luminescence-based method that measures the amount of ADP produced during the kinase reaction.[16]

I. Materials and Reagents:

  • Kinase of interest (e.g., recombinant human kinase)

  • Kinase-specific substrate

  • ATP (Adenosine 5'-triphosphate)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Test compounds (dissolved in DMSO)

  • Kinase buffer (specific to the kinase of interest)

  • White, opaque 96- or 384-well plates

  • Multichannel pipettes

  • Luminometer

II. Experimental Procedure:

  • Compound Preparation:

    • Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM.

    • Dilute the compounds further in the kinase buffer to the desired final concentrations. Ensure the final DMSO concentration in the assay is ≤1%.

  • Kinase Reaction:

    • Add 5 µL of the diluted test compound or vehicle (DMSO in kinase buffer) to the wells of the assay plate.

    • Add 10 µL of a solution containing the kinase and its specific substrate in kinase buffer.

    • Initiate the kinase reaction by adding 10 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for the specific kinase.

    • Incubate the plate at the optimal temperature for the kinase (typically 30°C) for a predetermined time (e.g., 60 minutes).

  • ADP Detection:

    • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent to each well.

    • Incubate the plate at room temperature for 40 minutes to deplete the remaining ATP.

    • Add 50 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

    • Incubate the plate at room temperature for 30-60 minutes.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a luminometer.

    • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

    • Determine the IC50 value (the concentration of inhibitor required to inhibit 50% of the kinase activity) by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

III. Self-Validation and Controls:

  • Positive Control: Include a known inhibitor of the target kinase to validate the assay performance.[14]

  • Negative Control: Use a vehicle control (DMSO) to represent 0% inhibition.

  • No-Enzyme Control: Include wells without the kinase to determine the background signal.

Protocol 2: Cell-Based Kinase Activity Assay (Western Blotting for Phospho-Substrate)

This protocol describes how to assess the ability of a test compound to inhibit the activity of a target kinase within a cellular context by measuring the phosphorylation of a downstream substrate.[17]

I. Materials and Reagents:

  • Cancer cell line expressing the target kinase

  • Cell culture medium and supplements (e.g., FBS, antibiotics)

  • Test compounds (dissolved in DMSO)

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies (specific for the phosphorylated substrate and total substrate)

  • Secondary antibody (HRP-conjugated)

  • Chemiluminescent substrate

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE gels and electrophoresis equipment

  • Western blotting transfer system

  • Imaging system for chemiluminescence detection

II. Experimental Procedure:

  • Cell Culture and Treatment:

    • Seed the cells in multi-well plates and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compound or vehicle (DMSO) for a specified period (e.g., 2-24 hours).

  • Cell Lysis:

    • Wash the cells with ice-cold PBS.

    • Lyse the cells by adding ice-cold lysis buffer.

    • Collect the cell lysates and clarify by centrifugation to remove cellular debris.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a protein quantification assay.

  • SDS-PAGE and Western Blotting:

    • Normalize the protein concentration of all samples.

    • Separate the proteins by SDS-PAGE.

    • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

    • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

    • Wash the membrane again and apply the chemiluminescent substrate.

  • Data Acquisition and Analysis:

    • Capture the chemiluminescent signal using an imaging system.

    • Quantify the band intensities using densitometry software.

    • Normalize the phospho-substrate signal to the total substrate signal to account for any differences in protein loading.

    • Determine the effect of the compound on substrate phosphorylation relative to the vehicle control.

III. Self-Validation and Controls:

  • Loading Control: Probe the membrane with an antibody against a housekeeping protein (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Positive Control: If available, use a known inhibitor of the signaling pathway as a positive control.

  • Vehicle Control: Treat cells with the same concentration of DMSO used for the test compounds.

Rationale for Covalent and Reversible Covalent Inhibitor Design

The 1-(4-Amino-2-fluorophenyl)piperidin-3-ol scaffold can also be adapted for the design of covalent and reversible covalent inhibitors.[18][19] This strategy involves incorporating a reactive group ("warhead") that can form a covalent bond with a specific amino acid residue, often a cysteine, within or near the kinase active site.[20]

G Scaffold 1-(4-Amino-2-fluorophenyl)piperidin-3-ol (Non-covalent Binding Moiety) Covalent_Inhibitor Covalent Kinase Inhibitor Scaffold->Covalent_Inhibitor Incorporation Warhead Electrophilic Warhead (e.g., Acrylamide, Cyanoacrylamide) Warhead->Covalent_Inhibitor Attachment Covalent_Bond Covalent Bond Formation Covalent_Inhibitor->Covalent_Bond Binding Kinase_Target Kinase with Nucleophilic Residue (e.g., Cysteine) Kinase_Target->Covalent_Bond Reaction

Caption: Logic for designing covalent inhibitors.

This approach can lead to inhibitors with increased potency, prolonged duration of action, and improved selectivity, especially if the targeted residue is unique to the kinase of interest.[21][22] The design of such inhibitors requires careful consideration of the reactivity of the warhead to avoid off-target reactions.[20]

Conclusion

The 1-(4-Amino-2-fluorophenyl)piperidin-3-ol scaffold represents a versatile and promising starting point for the development of novel kinase inhibitors. Its unique combination of structural and electronic features provides a solid foundation for generating potent and selective drug candidates. By following the detailed protocols and strategic considerations outlined in these application notes, researchers can effectively utilize this scaffold to advance their kinase inhibitor discovery programs.

References

  • Selective Inhibitor Design for Kinase Homologs Using Multiobjective Monte Carlo Tree Search. (n.d.).
  • Chodera lab // MSKCC. (2016, November 15). Kinase inhibitor selectivity and design. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). Kinase Activity Assay. Retrieved from [Link]

  • INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]

  • Reaction Biology. (n.d.). Kinase Screening Assay Services. Retrieved from [Link]

  • Gray, N. S., Wodicka, L., Thunnissen, A. M., Norman, T. C., Kwon, S., Fitzgibbon, T., ... & Lockhart, D. J. (2008). Strategies for the design of selective protein kinase inhibitors. Nature chemical biology, 4(10), 691-697. Retrieved from [Link]

  • Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

  • Chang, Y., Zhang, Z., Liu, C., & Gray, N. S. (2016). Design and Synthesis of Potent and Selective PIM Kinase Inhibitors by Targeting Unique Structure of ATP-Binding Pocket. ACS medicinal chemistry letters, 7(10), 922–927. Retrieved from [Link]

  • ResearchGate. (2025, November 1). Designing heterocyclic selective kinase inhibitors: From concept to new drug candidates. Retrieved from [Link]

  • Fluorine in drug discovery: Role, design and case studies. (n.d.).
  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

  • Profacgen. (n.d.). Cell-based Kinase Assays. Retrieved from [Link]

  • Miller, R. M. (2017). Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors. UC San Francisco. Retrieved from [Link]

  • ResearchGate. (n.d.). The role of fluorine in medicinal chemistry. Retrieved from [Link]

  • Zhang, T., Liu, Q., & Gray, N. S. (2022). Advances in reversible covalent kinase inhibitors. WIREs Computational Molecular Science, 12(5), e1605. Retrieved from [Link]

  • Bio Molecular Systems. (n.d.). Kinase Assays with Myra. Retrieved from [Link]

  • Al-Aboudi, A. S., Al-Qawasmeh, R. A., Al-Tel, T. H., & Al-Qirim, T. A. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules, 27(23), 8299. Retrieved from [Link]

  • Encyclopedia.pub. (2024, February 27). The Role of Small Molecules Containing Fluorine Atoms. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. Retrieved from [Link]

  • La Bonte, M. J., Diers, M. D., Happer, M. H., & Idso, J. P. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. SLAS discovery, 21(8), 1039–1047. Retrieved from [Link]

  • Taylor, R. E., & Kirsch, P. (2008). The role of fluorine in medicinal chemistry. Medicinal Chemistry Communications, 4(10), 1433-1446. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Covalent Inhibition of Kinases. In Books. Retrieved from [Link]

  • ChemRxiv. (n.d.). Exploring Extended Warheads of Reversible and Irreversible Cysteine-Targeted Covalent Kinase Inhibitors. Retrieved from [Link]

  • Wang, Y., Li, Y., Zhang, Y., Wang, Y., & Li, J. (2021). Design, Synthesis, and Structure–Activity Relationship Study of Potent MAPK11 Inhibitors. Molecules, 27(1), 133. Retrieved from [Link]

  • Oza, V. B., Ashwell, S., Almeida, L., Brassil, P. J., Breed, J., Deng, C., ... & Janetka, J. W. (2012). Discovery of checkpoint kinase inhibitor (S)-5-(3-fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide (AZD7762) by structure-based design and optimization of thiophenecarboxamide ureas. Journal of medicinal chemistry, 55(11), 5130–5142. Retrieved from [Link]

  • Kennedy, A. J., VanBrocklin, M. W., & Wiemer, A. J. (2011). Discovery, Biological Evaluation and Structure-Activity Relationship of Amidine-Based Sphingosine Kinase Inhibitors. ACS medicinal chemistry letters, 2(1), 41–46. Retrieved from [Link]

  • Ananthan, S., Faaleolea, E. R., Goldman, R. C., & Seetharama, D. B. (2009). Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity. Bioorganic & medicinal chemistry, 17(10), 3588–3594. Retrieved from [Link]

  • MDPI. (n.d.). Special Issue: Kinase Inhibitors. In Molecules. Retrieved from [Link]

  • UPCommons. (n.d.). Structure-Activity Studies of Novel di-substituted[3][4][23]oxadiazolo[3,4-b]pyrazine Analogs Targeting the A-loop Regulatory Site of p38 MAP Kinase. Retrieved from [Link]

  • Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. (2024, October 30). PMC. Retrieved from [Link]

  • MDPI. (2021, December 29). Synthesis and Critical View on the Structure-Activity Relationships of N-(Substituted phenyl)-/N-Diphenylmethyl-piperazine-Based Conjugates as Antimycobacterial Agents. Retrieved from [Link]

  • Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved from [Link]

  • ResearchGate. (2017, August 21). Synthesis and Antimicrobial Activities of Hybrid Heterocyclic Molecules Based on 1-(4-Fluorophenyl)piperazine Skeleton. Retrieved from [Link]

  • ResearchGate. (n.d.). Structure–activity relationship of piperidine derivatives with... Retrieved from [Link]

  • National Institutes of Health. (n.d.). Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant. Retrieved from [Link]

  • Google Patents. (n.d.). WO2001002357A2 - Process for the synthesis of 4-(4'-fluorophenyl)-piperidines.
  • Der Pharma Chemica. (n.d.). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. Retrieved from [Link]

  • ACS Publications. (2010, February 12). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

The following guide serves as a specialized Technical Support Center for the purification of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol . This document is structured to address specific failure modes encountered during the...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide serves as a specialized Technical Support Center for the purification of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol . This document is structured to address specific failure modes encountered during the synthesis and isolation of this critical intermediate, often utilized in the manufacturing of benzoquinolizine antibiotics (e.g., Levonadifloxacin).

Case Reference: INTERMEDIATE-771-PUR Status: Active Support Audience: Process Chemists, Medicinal Chemists

Compound Profile & Critical Attributes

Before troubleshooting, verify your target's physicochemical behavior.[1] This molecule is amphoteric and prone to specific degradation pathways.

  • Chemical Structure: A piperidine ring attached to a fluoro-aniline core.

  • Key Functionalities:

    • Secondary Alcohol (C3-OH): Polar, H-bond donor.

    • Primary Aniline (

      
      ):  Oxidation-sensitive (turns brown/purple upon air exposure).
      
    • Fluorine (

      
      -F):  Electronic modulator; risk of hydrodefluorination during reduction.
      
  • pKa Estimates: Piperidine N (~8.5–9.5), Aniline N (~3.5–4.0).

  • Solubility: Moderate in MeOH, EtOH, DMSO; Low in Hexanes/Heptane; pH-dependent in water.

Interactive Troubleshooting Modules

Module A: The "Regioisomer" Crisis ( Selectivity)

Symptom: HPLC shows a persistent impurity (~5-10%) with identical Mass (


) that co-elutes or elutes very close to the product.
Root Cause:  During the upstream 

reaction of 3,4-difluoronitrobenzene, the nucleophile (piperidin-3-ol) attacks both the C4 position (Desired) and the C3 position (Undesired).

Technical Protocol: Diagnosis & Removal

  • Diagnosis (NMR):

    • Run a

      
      H-NMR in DMSO-
      
      
      
      .
    • Desired (C4-substituted): Look for the splitting pattern of the aromatic protons. The fluorine is meta to the amine.

    • Impurity (C3-substituted): The fluorine is ortho to the amine. The coupling constants (

      
      ) will differ significantly.
      
  • Purification Strategy (Recrystallization vs. Column):

    • Why Chromatography Fails: The polarity difference between the regioisomers is negligible on standard Silica.

    • The Fix: Exploiting lattice energy differences via recrystallization.

Step-by-Step Recrystallization Protocol:

  • Dissolve the crude solid in Ethanol (EtOH) at reflux (approx. 5 mL/g).

  • Slowly add Water dropwise until slight turbidity persists at reflux.

  • Add just enough EtOH to clear the solution.

  • Allow to cool slowly to Room Temperature (RT) with gentle stirring.

  • Chill to 0–5°C for 2 hours.

  • Filter and wash with cold EtOH/Water (1:1).

    • Note: If the impurity persists, switch to Isopropyl Alcohol (IPA) as the solvent.

Module B: Metal Scavenging (Post-Reduction Cleanup)

Symptom: Product is dark/grey, or fails "Heavy Metals" limit tests (<20 ppm). Root Cause: Residual Palladium (from Pd/C hydrogenation) or Iron (from Fe/HCl reduction) is chelated by the piperidine nitrogen and the aniline.

Technical Protocol: The Scavenger Matrix Do not rely on simple filtration (Celite) alone. The amine functionality actively binds metals.

Scavenging AgentTarget MetalMode of ActionProtocol
SiliaMetS® Thiol Pd, Pt, RhCovalent binding to metalSlurry 50 wt% relative to Pd loading in MeOH for 4h at 50°C. Filter.
Activated Carbon (Darco G-60) Pd (Colloidal)AdsorptionReflux in EtOH with 10 wt% carbon for 1h. Filter hot through Celite.[2]
N-Acetyl Cysteine (NAC) Pd, FeChelation / SolubilityWash organic layer with 5% aq. NAC solution (pH adjusted to 7-8).

Expert Insight: If using Pd/C for the nitro-reduction, avoid high pressures (>40 psi) or high temperatures (>50°C) to prevent hydrodefluorination (loss of the Fluorine atom), which creates a des-fluoro impurity that is extremely difficult to separate.

Module C: Chromatographic Tailing

Symptom: Broad, tailing peaks on Normal Phase silica; poor recovery. Root Cause: The basic piperidine nitrogen interacts strongly with acidic silanols on the silica surface.

Technical Protocol: Mobile Phase Modifiers

  • Option 1: The "Amine Block" (Normal Phase)

    • Solvent System: DCM : MeOH (95:5 to 90:10).

    • Modifier: Add 1% Triethylamine (TEA) or 1%

      
        to the mobile phase.
      
    • Mechanism:[3][4][5] The TEA saturates the active silanol sites, allowing the product to elute freely.

  • Option 2: Reverse Phase (Preferred for Purity)

    • Column: C18 (End-capped).

    • Buffer: 10 mM Ammonium Bicarbonate (pH 10).

    • Why Basic pH? At pH 10, the piperidine is uncharged (free base), improving retention and peak shape on C18. Acidic conditions (TFA) will protonate the amine, causing it to elute very early (void volume) or streak.

Workflow Visualization

The following diagram outlines the logical flow for purifying the crude reaction mixture, incorporating decision nodes for color and regioisomer contamination.

PurificationWorkflow Start Crude Reaction Mixture (Post-Reduction) CheckColor Visual Inspection: Is solid Dark/Grey? Start->CheckColor MetalScavenge Metal Scavenging Protocol (Thiol Silica or Carbon) CheckColor->MetalScavenge Yes (Metal Residue) CheckPurity HPLC Analysis: Regioisomer Present? CheckColor->CheckPurity No (Light Brown/Tan) MetalScavenge->CheckPurity Recryst Recrystallization (EtOH/Water or IPA) CheckPurity->Recryst Yes (>2% Regioisomer) Column Flash Chromatography (DCM/MeOH + 1% NH4OH) CheckPurity->Column No (General Impurities) FinalDry Drying (Vacuum Oven <40°C) Recryst->FinalDry Column->FinalDry Product Pure 1-(4-Amino-2-fluorophenyl) piperidin-3-ol FinalDry->Product

Caption: Purification logic flow illustrating the decision points for metal scavenging and regioisomer removal based on visual and analytical checkpoints.

Frequently Asked Questions (FAQ)

Q: The product turns purple during filtration. Is it ruined? A: Not necessarily. This is surface oxidation of the aniline moiety, often catalyzed by trace metals or light.

  • Fix: Wash the solid with a dilute solution of Sodium Bisulfite (

    
    ) or Ascorbic Acid during filtration to reduce the oxidized species. Store the final product under Nitrogen/Argon in the dark.
    

Q: Can I use HPLC to separate the enantiomers of the piperidin-3-ol moiety? A: If you started with racemic piperidin-3-ol, your product is a racemate. To separate enantiomers, standard C18 will not work. You require a Chiral Stationary Phase (e.g., Chiralpak AD-H or OD-H) using a Hexane/IPA mobile phase. However, it is far more cost-effective to use commercially available chiral (3R)- or (3S)-hydroxypiperidine as the starting material.

Q: My product is oiling out during recrystallization. A: This indicates the solution is too concentrated or the cooling is too rapid.

  • Fix: Re-heat the mixture to reflux, add a small volume of the "good" solvent (EtOH), and seed the solution with a tiny crystal of pure product (if available). Let it cool to room temperature undisturbed over 4 hours before refrigerating.

References

  • Wockhardt Ltd. (2021). Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771). National Center for Biotechnology Information. [Link]

  • Onyx Scientific. (n.d.). Palladium Scavenging: From 1% to within ICH limits. [Link]

  • Biotage. (2023). How to Remove Palladium in three easy steps. [Link]

  • Long, J.R., et al. (2021). Fluoroarene Separations in Metal–Organic Frameworks. University of California, Berkeley. [Link]

Sources

Optimization

Technical Support Center: N-Arylation of 3-Hydroxypiperidine Substrates

Welcome to the technical support center for the N-arylation of 3-hydroxypiperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important tr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the N-arylation of 3-hydroxypiperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important transformation. As a Senior Application Scientist, my goal is to provide you with not only protocols but also the underlying scientific reasoning to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the N-arylation of 3-hydroxypiperidine.

Q1: What is the primary challenge in the N-arylation of 3-hydroxypiperidine?

The main difficulty arises from the presence of two nucleophilic centers: the secondary amine (N-H) and the secondary hydroxyl group (O-H). This can lead to a competitive O-arylation reaction, resulting in a mixture of N-arylated and O-arylated products and reducing the yield of the desired compound.

Q2: Which catalytic systems are most commonly used for this transformation?

The two most prevalent and effective methods are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.[1][2] Both have their advantages and are chosen based on the specific substrates and desired reaction conditions. Nickel-catalyzed systems are also emerging as a viable alternative.[3]

Q3: Is it necessary to protect the hydroxyl group of 3-hydroxypiperidine before N-arylation?

While not always mandatory, protecting the hydroxyl group is a common and often effective strategy to prevent O-arylation and improve the yield of the N-arylated product.[4] The choice of protecting group is critical and depends on its stability to the reaction conditions and the ease of its subsequent removal.[5]

Q4: My N-arylation reaction is giving low yields and multiple products. What should I investigate first?

Low yields and multiple products often point to issues with catalyst activity, inappropriate reaction conditions, or competing side reactions.[6] Key factors to investigate initially include:

  • Inert Atmosphere: Ensure the reaction is conducted under a strict inert atmosphere (e.g., Argon or Nitrogen) to prevent catalyst oxidation.[6]

  • Purity of Reagents: The purity of the 3-hydroxypiperidine, aryl halide, solvent, and base is crucial.

  • Catalyst, Ligand, and Base Combination: This is a critical triumvirate that often requires optimization for each specific substrate pair.

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter during your experiments and offers targeted solutions.

Issue 1: Low to No Conversion of Starting Materials

A lack of reactivity can be frustrating. Here’s a systematic approach to diagnosing the problem:

  • Catalyst Inactivity:

    • Cause: The palladium or copper catalyst may have been oxidized due to exposure to air.

    • Solution: Use fresh catalyst or a pre-catalyst. Ensure your reaction setup is properly purged with an inert gas. For Buchwald-Hartwig reactions, using a pre-formed palladium(0) source or ensuring efficient in-situ reduction of a palladium(II) precursor is vital.[7]

  • Inappropriate Base:

    • Cause: The base may be too weak to deprotonate the amine or may not be soluble in the reaction solvent.

    • Solution: For Buchwald-Hartwig reactions, strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or potassium phosphate (K₃PO₄) are commonly used.[8] For Ullmann reactions, bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often employed.[9] Ensure the base has adequate solubility in your chosen solvent.

  • Poor Ligand Choice:

    • Cause: The ligand plays a critical role in the catalytic cycle, influencing both reactivity and selectivity.

    • Solution: For electron-rich aryl halides in a Buchwald-Hartwig reaction, bulky, electron-rich phosphine ligands such as XPhos or RuPhos are often effective.[8] In copper-catalyzed systems, ligands like 1,10-phenanthroline or N,N'-dimethyl-1,2-cyclohexanediamine (CyDMEDA) can be beneficial.[10]

Issue 2: Predominant O-Arylation Instead of N-Arylation

This is the most common selectivity issue with 3-hydroxypiperidine.

  • Reaction Conditions Favoring O-Arylation:

    • Cause: Certain catalyst/ligand combinations and reaction conditions can favor the arylation of the more acidic hydroxyl group. Copper-catalyzed systems with ligands like picolinic acid have been shown to selectively O-arylate aminophenols.[11]

    • Solution:

      • Switching Catalytic Systems: If a copper-catalyzed reaction yields the O-arylated product, consider switching to a palladium-based system, which can show higher selectivity for N-arylation. For instance, the use of a BrettPhos-based palladium catalyst has been shown to favor N-arylation in related amino alcohol substrates.[10]

      • Protecting the Hydroxyl Group: This is the most direct approach to ensure N-arylation. A common strategy is to protect the hydroxyl group as a silyl ether (e.g., TBDMS) or a benzyl ether, which can be removed under specific conditions after the N-arylation is complete.[4][12]

Issue 3: Formation of Side Products

Unwanted side products can complicate purification and reduce your yield.

  • Over-alkylation/Arylation:

    • Cause: In some cases, particularly with highly reactive aryl halides, a second arylation can occur, leading to a quaternary ammonium salt.[6]

    • Solution: Carefully control the stoichiometry of your reactants. Using a slight excess of the 3-hydroxypiperidine relative to the aryl halide can help minimize this.

  • Hydrodehalogenation:

    • Cause: This is the reduction of the aryl halide starting material, which can be a competing pathway in the catalytic cycle.

    • Solution: This is often influenced by the choice of ligand and base. Screening different combinations can help to minimize this side reaction.

Experimental Protocols

Here are starting point protocols for both Buchwald-Hartwig and Ullmann N-arylation of a protected 3-hydroxypiperidine.

Protocol 1: Buchwald-Hartwig N-Arylation of N-Boc-3-hydroxypiperidine

This protocol uses a common protecting group for the nitrogen to direct arylation to a different starting material, but the principles are the same if you were to protect the oxygen.

Materials:

  • N-Boc-3-hydroxypiperidine

  • Aryl bromide

  • Palladium pre-catalyst (e.g., RuPhos Pd G3)

  • RuPhos ligand

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous toluene

Procedure:

  • To an oven-dried Schlenk tube, add the N-Boc-3-hydroxypiperidine (1.2 equivalents), the aryl bromide (1.0 equivalent), the palladium pre-catalyst (2 mol%), the RuPhos ligand (4 mol%), and sodium tert-butoxide (1.4 equivalents).

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 100 °C with stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Ullmann N-Arylation of 3-hydroxypiperidine (with O-protection)

This protocol assumes the hydroxyl group has been protected (e.g., as a TBDMS ether).

Materials:

  • O-TBDMS-3-hydroxypiperidine

  • Aryl iodide

  • Copper(I) iodide (CuI)

  • L-proline

  • Potassium carbonate (K₂CO₃)

  • Anhydrous DMSO

Procedure:

  • To an oven-dried Schlenk tube, add O-TBDMS-3-hydroxypiperidine (1.2 equivalents), the aryl iodide (1.0 equivalent), CuI (10 mol%), L-proline (20 mol%), and K₂CO₃ (2.0 equivalents).

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous DMSO via syringe.

  • Heat the reaction mixture to 90 °C with stirring for 24-48 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Data Presentation

Table 1: Comparison of Typical Reaction Conditions
ParameterBuchwald-Hartwig AminationUllmann Condensation
Catalyst Palladium (e.g., Pd₂(dba)₃, Pd(OAc)₂)Copper (e.g., CuI, Cu₂O)
Ligand Bulky, electron-rich phosphines (e.g., XPhos, RuPhos, BrettPhos)N- or O-donor ligands (e.g., L-proline, phenanthroline)
Base Strong, non-nucleophilic (e.g., NaOtBu, KOtBu, K₃PO₄)Weaker inorganic bases (e.g., K₂CO₃, Cs₂CO₃)
Solvent Aprotic, non-polar (e.g., Toluene, Dioxane, THF)Polar, aprotic (e.g., DMSO, DMF)
Temperature 80-120 °C90-150 °C
Aryl Halide Ar-Cl, Ar-Br, Ar-I, Ar-OTfAr-I, Ar-Br

Visualizations

Diagram 1: Competing N- vs. O-Arylation Pathways

G cluster_reactants Reactants cluster_catalyst Catalytic System cluster_products Potential Products 3-HP 3-Hydroxypiperidine Cat Pd or Cu Catalyst + Ligand, Base 3-HP->Cat Nucleophilic Attack ArX Aryl Halide ArX->Cat N_Aryl Desired Product: N-Aryl-3-hydroxypiperidine Cat->N_Aryl N-Arylation Pathway O_Aryl Side Product: O-Aryl-3-hydroxypiperidine Cat->O_Aryl O-Arylation Pathway

Caption: Competing pathways in the arylation of 3-hydroxypiperidine.

Diagram 2: Troubleshooting Flowchart for Low Yield

G start Low Yield of N-Arylated Product check_conversion Is there unreacted starting material? start->check_conversion check_side_products Are there significant side products? check_conversion->check_side_products No inactive_catalyst Potential Catalyst Inactivity: - Use fresh catalyst/precatalyst - Ensure inert atmosphere check_conversion->inactive_catalyst Yes o_arylation O-Arylation is dominant: - Switch catalyst system (e.g., Cu to Pd) - Protect the hydroxyl group check_side_products->o_arylation Yes (O-Arylation) other_side_products Other Side Products: - Adjust stoichiometry - Screen ligands/bases to  minimize hydrodehalogenation check_side_products->other_side_products Yes (Other) optimize_conditions Optimize Conditions: - Screen different bases - Screen different ligands - Increase temperature/time inactive_catalyst->optimize_conditions

Sources

Troubleshooting

Removing palladium impurities from 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

Ticket Subject: Purification of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol Status: Open Priority: High (ICH Q3D Compliance Required) Initial Triage & Chemical Assessment[1][2] User: "I have synthesized 1-(4-Amino-2-fluorop...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket Subject: Purification of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol Status: Open Priority: High (ICH Q3D Compliance Required)

Initial Triage & Chemical Assessment[1][2]

User: "I have synthesized 1-(4-Amino-2-fluorophenyl)piperidin-3-ol via Buchwald-Hartwig amination, but the residual Palladium (Pd) is >500 ppm. Recrystallization isn't working."

Scientist Analysis: Your molecule presents a "perfect storm" for Palladium retention.

  • The Aniline (4-Amino): Primary aromatic amines are potent ligands for Pd(II).

  • The Piperidine Nitrogen: A tertiary amine that can form stable complexes.

  • The Hydroxyl Group: Increases polarity, making the Pd-complex soluble in polar organic solvents, rendering simple precipitation ineffective.

The Challenge: Standard activated carbon often fails here because the polar product adsorbs to the carbon, causing massive yield loss, while the Pd stays coordinated to the amine nitrogens.

Recommended Strategy: You must break the Pd-Nitrogen bond by introducing a ligand with a higher affinity for Palladium (Sulfur).

Decision Matrix (Workflow)

Before starting, determine your current stage to select the correct protocol.

Pd_Removal_Decision_Tree Start Start: Crude Reaction Mixture (>500 ppm Pd) Solubility Is product soluble in water-immiscible solvent (e.g., EtOAc, DCM)? Start->Solubility Scavenger_Route Protocol A: Solid-Supported Scavengers (SiliaMetS Thiol / MP-TMT) Solubility->Scavenger_Route Yes (Preferred) Aqueous_Route Protocol B: Aqueous Chelation Wash (N-Acetylcysteine/L-Cysteine) Solubility->Aqueous_Route No (Product is Water Soluble) Carbon_Route Protocol C: Activated Carbon (NOT RECOMMENDED for this molecule) Scavenger_Route->Carbon_Route If Pd > 20 ppm after treatment

Caption: Decision tree for selecting the optimal Palladium removal strategy based on solubility and yield requirements.

Protocol A: Solid-Supported Scavengers (The Gold Standard)

Best For: High-value intermediates where yield is critical. Mechanism: Ligand Exchange.[1] The Thiol (S-H) on the silica bead displaces the Amine (N-H) from the Palladium.

Required Materials
  • Scavenger: SiliaMetS® Thiol, SiliaMetS® DMT, or Biotage® MP-TMT.

  • Solvent: THF, Ethyl Acetate, or Methanol (Must dissolve your product completely).

Step-by-Step Methodology
  • Dissolution: Dissolve crude 1-(4-Amino-2-fluorophenyl)piperidin-3-ol in 10-20 volumes of solvent.

    • Note: If using MeOH, ensure the scavenger is compatible (Silica is fine; some polymer resins swell differently).

  • Loading: Add 4-8 equivalents (w/w relative to Pd content, not product) of the scavenger.

    • Rule of Thumb: If Pd content is unknown, start with 10% w/w relative to the product mass.

  • Temperature (CRITICAL): Heat the mixture to 50–60°C .

    • Why? Ligand exchange has an activation energy. Room temperature stirring is often too slow for amine-coordinated Pd.

  • Time: Agitate for 4–12 hours.

  • Filtration: Filter through a 0.45 µm pad (Celite or membrane) to remove the scavenger.

  • Analysis: Check Pd levels via ICP-MS.

Troubleshooting Protocol A:

Issue Diagnosis Solution
Pd still high (>50 ppm) Kinetic limitation. The Pd-Amine bond is strong. Increase temperature to reflux or switch to SiliaMetS® DMT (Dimercaptotriazine), which has higher affinity.

| Slow Filtration | Silica fines clogging the filter. | Use a dual-layer filter: Celite on top of a glass-fiber filter paper. |

Protocol B: Aqueous Chelation Wash (Cost-Effective)

Best For: Large-scale batches where resin costs are prohibitive. Reagent: N-Acetylcysteine (NAC) or L-Cysteine.

Scientific Rationale

Cysteine derivatives are water-soluble ligands that form water-soluble complexes with Pd. By adjusting pH, we keep the target molecule (amine) in the organic phase while the Pd-Cysteine complex migrates to the aqueous phase.

Step-by-Step Methodology
  • Preparation: Dissolve the crude product in a water-immiscible solvent (e.g., Isopropyl Acetate or 2-MeTHF).

  • Reagent Prep: Prepare a 5-10% aqueous solution of N-Acetylcysteine .

  • The Wash: Add the aqueous NAC solution to the organic layer.[2]

  • Agitation: Stir vigorously at 40–50°C for 1–2 hours.

    • Note: Heat is required to break the Pd-Product complex.

  • Phase Separation:

    • Crucial Step: Your product has a basic piperidine. Ensure the aqueous layer pH is neutral or slightly basic (pH 7-8) . If it is too acidic, your product will protonate and go into the water. Use NaHCO₃ if necessary to adjust.

  • Separation: Drain the aqueous layer (which should be dark/colored with Pd).

  • Repeat: Perform a standard brine wash to remove residual NAC.

Comparative Data: Scavengers vs. Carbon[4][5]

The following table summarizes why Activated Carbon is ill-suited for your specific amino-alcohol molecule.

FeatureThiol-Silica ScavengerActivated Carbon
selectivity High (Binds Metal only)Low (Binds organics & metals)
Yield Recovery >95%70–85% (Loss due to adsorption)
Speed Fast (with heat)Slow (equilibrium based)
Cleanliness No leachingCarbon fines can contaminate
Suitability for Target Excellent Poor (Polar groups bind to carbon)

Visualization of Ligand Exchange Mechanism

Understanding the mechanism helps explain why heat is necessary.

Ligand_Exchange_Mechanism Pd_Complex Pd-Product Complex (Stable) Transition Transition State (Requires Heat) Pd_Complex->Transition + Scavenger Scavenger Thiol-Scavenger (R-SH) Result Pd-S-Scavenger (Precipitate) + Product Transition->Result Ligand Exchange

Caption: The kinetic barrier of ligand exchange requires thermal energy to displace the amine-coordinated Palladium.

Frequently Asked Questions (FAQs)

Q: What is the regulatory limit for Palladium in this intermediate? A: According to ICH Q3D , the Permitted Daily Exposure (PDE) for Palladium (Oral) is 100 µ g/day .[3]

  • If the daily dose of your final drug is 10g (unlikely high), the limit is 10 ppm.[3]

  • If the daily dose is 100mg, the limit is theoretically 1000 ppm.

  • However, most QA departments set a specification of <10 ppm or <20 ppm for APIs to ensure safety margins.

Q: Can I use Trimercaptotriazine (TMT) sodium salt? A: Yes. TMT is excellent. However, it is water-soluble. If you use it, you must ensure your product stays in the organic phase. TMT forms a precipitate with Pd that can be filtered off, or it can be washed away in the aqueous layer.

Q: Why did my ICP-MS results show higher Pd after treatment? A: This is a common "Matrix Effect" error.

  • Homogeneity: The Pd might have precipitated as "nuggets" (heterogeneous). If you sample a nugget, the reading spikes.

  • Digestion: Ensure your sample digestion (Nitric/HCl) completely dissolves the organic matrix before analysis.

References

  • International Council for Harmonisation (ICH). (2019). Guideline Q3D(R1) on Elemental Impurities. Available at: [Link]

  • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. Available at: [Link]

  • Biotage. (2023).[4] Metal Scavengers in Process Chemistry: An Investigative Study. Available at: [Link]

  • Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development. Available at: [Link]

Sources

Optimization

Technical Support Center: Recrystallization of Fluorinated Aminophenyl Piperidines

Status: Operational Ticket Type: Process Optimization & Troubleshooting Subject: Solvent Engineering for Fluorinated N-Heterocycles Assigned Specialist: Senior Application Scientist, Crystallization Group Executive Summa...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket Type: Process Optimization & Troubleshooting Subject: Solvent Engineering for Fluorinated N-Heterocycles Assigned Specialist: Senior Application Scientist, Crystallization Group

Executive Summary: The "Fluorine Effect" in Crystallization

Welcome to the technical guide for optimizing the solid-state isolation of fluorinated aminophenyl piperidines. This specific class of molecules presents a unique "push-pull" challenge in crystallization thermodynamics:

  • The Piperidine Ring: A polar, basic secondary amine (

    
    ) that demands hydrogen-bonding capability from solvents.
    
  • The Fluorinated Phenyl Group: The fluorine substituent introduces high lipophilicity and alters lattice packing. Fluorine is a weak hydrogen bond acceptor but creates strong C-F dipoles. This often lowers the melting point of the solid, pushing the compound toward a metastable liquid phase (oiling out) rather than a crystalline lattice.[1]

This guide provides a self-validating workflow to navigate these competing properties, ensuring high purity and yield.

Module 1: Solvent Selection Protocol

Do not rely on trial-and-error. Use this logic-based selection process based on the Hansen Solubility Parameters (HSP) and dielectric constants.

The "Golden Zone" for Fluorinated Piperidines

For this chemical class, you need a solvent system that solvates the basic nitrogen but forces the fluorinated aromatic ring to stack.

Solvent ClassSuitabilityRecommended SolventsTechnical Rationale
Primary Solvents (Good) HighIsopropyl Alcohol (IPA) , Ethyl Acetate (EtOAc) IPA provides H-bonding for the piperidine NH. EtOAc interacts well with the aromatic system without being too solubilizing.
Anti-Solvents (Poor) Highn-Heptane , Methylcyclohexane Preferred over Hexane (neurotoxic). Fluorinated motifs are highly insoluble in aliphatic alkanes, driving precipitation.
Modifiers ModerateWater , Toluene Water (1-5%) in alcohols can suppress oiling out by increasing surface tension. Toluene promotes

-

stacking of the phenyl ring.
Avoid LowDCM , Diethyl Ether Too volatile; rapid evaporation induces amorphous precipitation (gums/oils).
Experimental Workflow: The Tiered Screening

Use the following decision matrix to select your solvent system.

SolventScreening Start Start: Crude Solid SolubilityTest Test Solubility at Reflux (100 mg/mL) Start->SolubilityTest Check1 Soluble in IPA? SolubilityTest->Check1 PathA Yes: Use Binary System (IPA + Heptane) Check1->PathA Soluble PathB No: Test EtOAc Check1->PathB Insoluble Check2 Soluble in EtOAc? PathB->Check2 PathC Yes: Use Binary System (EtOAc + Heptane) Check2->PathC Soluble PathD No: Use High-Polarity Mix (EtOH + Water) Check2->PathD Insoluble

Figure 1: Logic flow for selecting the initial solvent system based on solubility thresholds.

Module 2: Troubleshooting "Oiling Out" (LLPS)

The Issue: You cool your solution, and instead of white crystals, a yellow/brown oil droplet phase separates at the bottom. The Cause: Liquid-Liquid Phase Separation (LLPS).[1][2] The solution supersaturation is too high, or the temperature is above the "oiled" phase's melting point but below the saturation temperature.[2]

The Rescue Protocol: Temperature Cycling & Seeding

If oiling out occurs, do not simply cool further. That solidifies the oil into an impure glass.[3] Follow this thermodynamic rescue plan:

  • Re-heat: Heat the mixture until the oil redissolves and the solution is clear (homogeneous).

  • The "Cloud Point" Approach:

    • Cool slowly (1°C/min) until the very first sign of turbidity (cloudiness) appears.

    • STOP cooling immediately. Hold temperature.

  • Seed Addition (Crucial):

    • Add pure seed crystals (0.1 wt%) of the target compound.

    • Note: If you lack seeds, scratch the glass wall vigorously or use a sonication probe for 10 seconds to induce nucleation.

  • Isothermal Aging: Hold the temperature for 1-2 hours. Allow the oil droplets to interact with the seeds and convert to crystals.

  • Slow Cooling: Once a solid bed is visible, cool at 0.5°C/min to 0°C.

OilingOutRescue State1 Oiled Out State (Two Liquid Phases) Action1 Re-heat to Clear Solution (T > T_separation) State1->Action1 Action2 Cool to Cloud Point Action1->Action2 Action3 ADD SEEDS (Critical Step) Action2->Action3 Action4 Isothermal Aging (Convert Oil -> Solid) Action3->Action4 Final Controlled Cooling (Pure Crystals) Action4->Final

Figure 2: Thermodynamic rescue pathway for converting a metastable oil phase into a stable crystalline solid.

Module 3: Salt Formation Strategy

If the free base continues to oil out or remains amorphous (common with high fluorine content), the most robust solution is to switch to a salt form. The ionic lattice energy of a salt is significantly higher than the van der Waals forces holding the free base together.

Recommended Counter-ions for Piperidines
AcidSalt TypeSolvent SystemOutcome
HCl (4M in Dioxane) HydrochlorideEtOH / Et2OHigh melting point, rigid lattice. Risk of hygroscopicity.
Fumaric Acid Fumarate (1:1)IPA / MeOHExcellent crystallinity. Often non-hygroscopic. Preferred for fluorinated amines.
L-Tartaric Acid TartrateEtOH / WaterGood for resolving chiral piperidines. Forms robust hydrates.

Protocol: Dissolve the free base in 5 volumes of IPA. Add 1.05 equivalents of the acid (dissolved in warm MeOH). Cool slowly. The salt will likely precipitate instantly; if it oils, add 10% acetone as a thinner.

Frequently Asked Questions (FAQ)

Q: My crystals are "fluffy" and clog the filter. How do I fix this? A: This is a habit issue (likely needle formation). It occurs when nucleation is too fast (crash cooling).

  • Fix: Use Ostwald Ripening . Heat the slurry back up to near-reflux (without dissolving everything) and cycle the temperature between hot and warm for 4 hours. This dissolves small "fluffy" fines and deposits them onto larger, blockier crystals.

Q: The fluorinated impurity co-crystallizes with my product. Why? A: Fluorine-fluorine interactions are sticky. If your impurity is a defluoro- or perfluoro-analog, it may fit into the lattice.

  • Fix: Switch the solvent mechanism. If you are using non-polar/polar (Heptane/EtOAc), switch to a H-bond donor/acceptor system (Water/Methanol). This disrupts the lipophilic F-F stacking.

Q: Can I use water as an anti-solvent? A: Yes, but be careful. Adding water to a hydrophobic fluorinated amine solution can cause immediate oiling out (emulsion).

  • Technique: Add the solution to the water (Reverse Addition) slowly, rather than dumping water into the solution. This keeps the supersaturation lower.

References

  • Pfizer Inc. (2024). Pfizer Solvent Selection Guide. Green Chemistry.

  • Byrne, F. P., et al. (2016).[4] Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes.

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization: Mechanisms and Solutions. Technical Whitepaper.

  • Reiss, G. J., & Konovalova, I. S. (2025). Halogen bonds versus hydrogen bonds in the crystal packing formation of halogen substituted anilines. Zeitschrift für Kristallographie.

  • BenchChem. (2025).[5][6] Application Notes and Protocols for the Purification of 1-(4-Aminophenyl)piperidine-4-carboxamide.

Sources

Troubleshooting

Technical Support Center: Handling &amp; Stabilization of Hygroscopic Piperidin-3-ol Derivatives

[1] Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Moisture Management for Chiral Piperidine Scaffolds[1] Introduction: The "Wet Sample" Reality If you are reading this, you have...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Moisture Management for Chiral Piperidine Scaffolds[1]

Introduction: The "Wet Sample" Reality

If you are reading this, you have likely encountered the "sticky gum" phenomenon. Piperidin-3-ol derivatives are high-value chiral synthons, but they are notoriously hygroscopic.[1] The secondary amine and the secondary alcohol moieties act as aggressive hydrogen-bond donors/acceptors, pulling moisture from the atmosphere within seconds.

This guide is not just about keeping things dry; it is about ensuring stoichiometric accuracy and reaction integrity . A sample that has absorbed 15% of its weight in water will lead to under-loading of reagents, catalyst poisoning, and reproducible failures in moisture-sensitive couplings (e.g., Buchwald-Hartwig or reductive aminations).[1]

Module 1: Immediate Handling & Weighing Protocols

Q: My sample has turned into a paste/gum. How do I weigh this accurately for a reaction?

A: Do not attempt to scrape sticky solids onto a weighing paper. You will lose material to the paper and introduce significant static/moisture errors. Use the "Back-Weighing via Solution" protocol.

Protocol: Gravimetric Solution Transfer

Best for: Sticky gums, oils, and deliquescent solids.

  • Tare a Vial: Place a clean, dry screw-cap vial with a septum cap on the balance. Tare it.

  • Gross Transfer: Quickly transfer the approximate amount of piperidin-3-ol derivative into the vial. Cap immediately.

  • Weigh: Record the exact mass of the material (

    
    ).
    
  • Dissolve: Add a known volume of anhydrous solvent (e.g., DCM, THF, or MeOH) directly to the vial via syringe.

  • Calculate Concentration: Determine the molarity (

    
    ) of your stock solution.
    
    
    
    
    [1]
  • Dispense: Use a gas-tight syringe to transfer the exact number of equivalents needed for your reaction.

Why this works: You eliminate surface area exposure during the critical weighing step. The solvent acts as a protective barrier against further moisture uptake.

Module 2: Drying & Purification Strategies

Q: I need a dry solid for a crystal structure or specific formulation. Vacuum drying isn't working. Why?

A: Piperidin-3-ol derivatives often trap water in the crystal lattice or form stable hydrates.[1] Standard vacuum drying at room temperature is insufficient to break these hydrogen bonds.[1]

Comparative Drying Guide
MethodEffectivenessRiskBest For
High Vac (RT) LowLowRemoving loose surface solvent.[1]
Abderhalden Pistol (P₂O₅) HighMedium (Heat)Analytical samples; removing bound hydrates.[1]
Azeotropic Distillation Very High LowPre-reaction drying.
Lyophilization HighLowFinal product isolation (fluffy powder).[1]
The "Gold Standard" Protocol: Azeotropic Drying

Use this before setting up moisture-sensitive reactions (e.g., with NaH, LAH, or organolithiums).

  • Dissolve the "wet" piperidine derivative in Anhydrous Toluene (or Benzene, if permitted).

  • Connect to a rotary evaporator.

  • Evaporate to dryness. The toluene/water azeotrope (80:20) boils at 85°C (atmospheric) but removes water efficiently under reduced pressure.[1]

  • Repeat 3x.

  • Result: The final residue will be significantly drier than what can be achieved by vacuum alone.

Module 3: Reaction Workflow Decision Tree

Q: Do I really need a glovebox for this?

A: Not always. It depends on the downstream chemistry. Use the logic flow below to determine the necessary rigor.

HandlingWorkflow Start Start: Piperidin-3-ol Derivative ReactionType Identify Reaction Type Start->ReactionType Sensitive Moisture Sensitive? (e.g., n-BuLi, LAH, Pd-coupling) ReactionType->Sensitive Robust Moisture Tolerant? (e.g., Amide coupling, SNAr) ReactionType->Robust Glovebox Glovebox Required (< 0.5 ppm H2O) Sensitive->Glovebox High Risk Schlenk Schlenk Line (Azeotropic Dry + Ar/N2) Sensitive->Schlenk Moderate Risk Bench Benchtop Handling (Rapid Weighing) Robust->Bench Result1 Success: No Quenching Glovebox->Result1 Schlenk->Result1 Result2 Success: No Hydrolysis Bench->Result2

Figure 1: Decision matrix for handling hygroscopic amines based on reaction sensitivity.

Module 4: Long-Term Stabilization (Salt Formation)

Q: I am tired of drying this every time. Can I change the form?

A: Yes. Converting the free base (liquid/gum) to a crystalline salt is the most effective long-term solution. This effectively "locks up" the lone pair on the nitrogen, reducing the hygroscopicity and raising the melting point.

Salt Selection Strategy

For piperidines, the Hydrochloride (HCl) and Tartrate salts are industry standards.

Protocol: HCl Salt Formation

  • Dissolve 1.0 eq of Piperidin-3-ol derivative in dry Diethyl Ether or 1,4-Dioxane .

  • Cool to 0°C in an ice bath.

  • Dropwise add 1.1 eq of 4M HCl in Dioxane .

  • A white precipitate should form immediately.[1]

  • Filter under Nitrogen (Schlenk frit) or rapid vacuum filtration.[1]

  • Wash with cold ether.[1]

  • Dry: The resulting salt is often non-hygroscopic and can be stored on the bench.

SaltSelection Input Free Base (Hygroscopic Oil) pKaCheck Check pKa (Piperidine ~11) Input->pKaCheck AcidSelect Select Counter-Ion pKaCheck->AcidSelect HCl HCl (Gas/Ether) Result: High MP, Stable AcidSelect->HCl Tartrate L-Tartaric Acid Result: Resolving Agent, Soluble AcidSelect->Tartrate Fumarate Fumaric Acid Result: Less Acidic, Good for Bio AcidSelect->Fumarate

Figure 2: Strategic selection of counter-ions to improve physical stability.[1]

Module 5: Analytical Troubleshooting (NMR)

Q: My NMR spectrum has a massive water peak at 1.56 ppm (CDCl₃) or 3.33 ppm (DMSO). Is my product impure?

A: Likely not. The amine is hydrogen-bonding to trace water in the deuterated solvent.

Troubleshooting Steps:

  • The

    
     Shake:  Add 1-2 drops of 
    
    
    
    to your NMR tube and shake.[1]
    • Result: The

      
       and 
      
      
      
      protons will exchange and disappear. The
      
      
      peak will shift or merge with the HDO peak. If the "impurity" peaks disappear, they were exchangeable protons/water.
  • Use

    
    :  Filter your deuterated solvent through a small plug of anhydrous Potassium Carbonate before dissolving the sample. This removes acid traces and water.[1]
    
  • Switch Solvents: Use Methanol-

    
     . The exchangeable protons will disappear immediately, simplifying the spectrum.
    
References
  • Sigma-Aldrich. (R)-Piperidin-3-ol Properties and Handling. Merck KGaA.[1] Link

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2723962, Piperidine-3-ol hydrochloride.[1]Link[1]

  • Nichols, L. (2024). Drying Agents and Techniques in Organic Chemistry.[1][2] Chemistry LibreTexts.[1] Link

  • Merck Millipore. Improving API Solubility and Stability by Salt Formation.[1]Link[1]

  • Organic Syntheses (2017). Water-promoted, Open-flask Synthesis of Amine-boranes. Org.[1][2][3] Synth. 2017, 94, 332-345.[1][3] Link[1]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive NMR Characterization Guide: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

Executive Summary This guide provides a definitive protocol for the structural validation of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol using 1H and 19F NMR spectroscopy. In drug discovery, this scaffold often serves as a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a definitive protocol for the structural validation of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol using 1H and 19F NMR spectroscopy.

In drug discovery, this scaffold often serves as a core intermediate for kinase inhibitors or oxazolidinone antibiotics. The introduction of the fluorine atom at the ortho position of the phenyl ring is a strategic medicinal chemistry modification intended to block metabolic oxidation or modulate pKa. However, this modification significantly alters the NMR profile compared to its non-fluorinated precursor.

Key Technical Insight: The presence of the fluorine atom (


, spin 1/2) introduces heteronuclear spin-spin coupling (

), transforming simple aromatic doublets into complex multiplets. This guide prioritizes the deconvolution of these signals to confirm regiochemistry.

Strategic Comparison: The "Fluorine Effect"

To validate your product, you must understand how it differs from its non-fluorinated alternative, 1-(4-aminophenyl)piperidin-3-ol .

Table 1: Comparative NMR Profile
FeatureControl: Non-Fluorinated AnalogTarget: 2-Fluoro AnalogDiagnostic Value
Symmetry High (AA'BB' system in aromatic region)Low (ABCD system)High : Loss of symmetry confirms substitution.
19F Signal AbsentSinglet (decoupled) or Multiplet (coupled)Critical : Confirms F-incorporation.
Aromatic H Splitting Two doublets (approx. 8.5 Hz)Complex multiplets (dd, ddd)High :

couplings (6–13 Hz) verify position.
Piperidine

-Protons
Equivalent chemical environmentDiastereotopic splitting likelyMedium : Proximity to F affects N-CH2 shifts.

Experimental Protocol

Sample Preparation

Objective: Maximize resolution of exchangeable protons (-OH, -NH2) and prevent aggregation.

  • Solvent: DMSO-d6 (99.9% D).

    • Why? Chloroform-d (

      
      ) often facilitates rapid proton exchange, causing the -OH and -NH2 signals to broaden or disappear. DMSO-d6 forms hydrogen bonds, "locking" these protons in place and revealing them as distinct signals (doublet for -OH, broad singlet for -NH2).
      
  • Concentration: 5–10 mg in 600 µL solvent.

  • Tube: 5mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Instrument Parameters (Recommended 400 MHz+)
  • Temperature: 298 K (25°C).

  • 1H NMR:

    • Pulse Angle: 30°.

    • Relaxation Delay (

      
      ): 1.0 s (standard) or 5.0 s (for quantitative integration).
      
    • Scans: 16–64.

  • 19F NMR:

    • Range: -100 to -200 ppm (typically).

    • Scans: 64–128 (Fluorine has high sensitivity, 83% of Proton).

    • Crucial Step: Run both Proton-Coupled and Proton-Decoupled 19F experiments.

1H NMR Characterization (The "Fingerprint")[1]

The aromatic region is the primary diagnostic area. The fluorine atom at position 2 exerts a "through-bond" coupling effect on the protons at positions 3, 5, and 6.

Structural Numbering Reference
  • C1: Attached to Piperidine Nitrogen[1]

  • C2: Attached to Fluorine

  • C3: Proton (Ortho to F)

  • C4: Attached to Amine (

    
    )
    
  • C5: Proton (Meta to F)

  • C6: Proton (Para to F - usually negligible coupling)

Predicted Aromatic Shifts & Splitting
ProtonPositionMultiplicity (Predicted)Coupling Constants (

)
Explanation
H-3 Ortho to Fdd (Doublet of Doublets)

Hz

Hz
Large coupling to F dominates; small meta-coupling to H-5.
H-5 Meta to Fdd (Doublet of Doublets)

Hz

Hz
Ortho-coupling to H-6 and meta-coupling to F.
H-6 Para to Fd (Doublet)

Hz
Dominated by ortho-coupling to H-5. F-coupling is usually

Hz here.
Aliphatic Region (Piperidine Ring)

The piperidine ring contains a chiral center at C3.

  • H-3 (Chiral methine): Multiplet at ~3.5–3.8 ppm.

  • -OH: Doublet at ~4.5–5.0 ppm (in DMSO-d6).

  • N-CH2 Protons: The protons adjacent to the nitrogen (C2 and C6 of piperidine) may appear as complex multiplets due to the chiral center making them diastereotopic.

Visualization: H-3 Splitting Tree

The following diagram illustrates how the H-3 signal is split first by the Fluorine (large


) and then by the meta-Proton (small 

).

H3_Splitting Figure 1: Theoretical Splitting Tree for H-3 Proton (Ortho to Fluorine) Origin H-3 Signal (Uncoupled) Step1_Left Split by 19F (J ~12Hz) Origin->Step1_Left Step1_Right Split by 19F (J ~12Hz) Origin->Step1_Right Final_1 Line 1 Step1_Left->Final_1 J(H-H) ~2.5Hz Final_2 Line 2 Step1_Left->Final_2 Final_3 Line 3 Step1_Right->Final_3 Final_4 Line 4 Step1_Right->Final_4 J(H-H) ~2.5Hz

19F NMR Characterization[3][4][5][6][7][8][9][10][11]

Why it matters: 19F NMR is the quickest way to assess purity. Impurities (like regioisomers where F is at position 3) will show distinct peaks.

  • Chemical Shift: Expected range -120 to -140 ppm (relative to

    
    ).
    
    • Note: The amino group (

      
      ) and piperidine are electron-donating groups (EDG), which typically shield the fluorine nucleus, pushing the signal upfield (more negative) compared to fluorobenzene (-113 ppm).
      
  • Decoupled Spectrum (

    
    ):  Should appear as a sharp singlet . If you see multiple singlets, you have impurities or isomers.
    
  • Coupled Spectrum: Will appear as a quartet-like multiplet (specifically a dd) due to coupling with H-3 (large) and H-5 (medium).

Characterization Workflow

Follow this logic flow to ensure rigorous data validation.

Workflow Figure 2: NMR Validation Workflow for Fluorinated Intermediates Start Crude Product F19_Check 19F NMR (Decoupled) Start->F19_Check Decision Single Peak? F19_Check->Decision Purify Purification (Column/Cryst) Decision->Purify No (Multiple Peaks) H1_Full 1H NMR (DMSO-d6) Decision->H1_Full Yes Purify->F19_Check Integration Integration Check (Aromatic 3H : Piperidine 9H) H1_Full->Integration Final Release Lot Integration->Final

Troubleshooting & Tips

  • Broad NH2 Signal: If the aromatic amine protons are too broad to integrate, add a drop of

    
     to the tube. The NH2 and OH signals will disappear (exchange), confirming their identity, while the CH signals remain.
    
  • Water Peak Interference: In DMSO-d6, water appears at ~3.33 ppm. This often overlaps with the piperidine ring protons.

    • Solution: Use dry DMSO ampoules or shift the temperature to 313 K to move the water peak.

  • Determining Enantiomeric Purity: Since the piperidine-3-ol has a chiral center, standard NMR cannot distinguish enantiomers (R vs S).

    • Solution: You must use Mosher's Acid Chloride derivatization or Chiral HPLC. 19F NMR is particularly sensitive to diastereomeric environments if a chiral shift reagent is added.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for coupling constants).

  • Dolinšek, J., et al. (2002). "19F NMR study of fluoroaniline derivatives." Solid State Nuclear Magnetic Resonance, 22(4), 359-370. (Reference for chemical shift ranges of fluoroanilines).

  • Reich, H. J. (2023). "19F Chemical Shifts." University of Wisconsin-Madison Organic Chemistry Data. (Authoritative database for fluorine shifts).

Sources

Comparative

A Comparative Guide to HPLC Method Development for Purity Analysis of Aniline Intermediates

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceutical compounds. As such, the purity of these intermediates is a critical determinant of the final drug substance's...

Author: BenchChem Technical Support Team. Date: March 2026

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceutical compounds. As such, the purity of these intermediates is a critical determinant of the final drug substance's quality, safety, and efficacy. Regulatory bodies, guided by the International Council for Harmonisation (ICH) guidelines, mandate rigorous control of impurities.[1][2][3][4] The ICH Q3A(R2) guideline, in particular, establishes thresholds for reporting, identifying, and qualifying impurities in new drug substances, making robust analytical methods paramount.[1][2][3][4]

This guide provides a comprehensive, field-proven comparison of High-Performance Liquid Chromatography (HPLC) method development strategies for the purity analysis of aniline intermediates. We will move beyond theoretical steps to explore the causal relationships behind experimental choices, offering a self-validating framework for developing precise, accurate, and robust analytical methods.

The Core Analytical Challenge: The Basic Nature of Aniline

The primary obstacle in the reversed-phase HPLC analysis of aniline and its intermediates is their basic nature.[5][6] The amino group on the aniline ring is readily protonated, leading to several analytical challenges:

  • Peak Tailing: The protonated basic analytes can interact ionically with residual silanol groups on the surface of traditional silica-based stationary phases.[5] This secondary interaction causes distorted peak shapes, most notably tailing, which compromises resolution and accurate integration.

  • Poor Retention: In their ionized form, anilines can be highly polar, leading to insufficient retention on nonpolar C18 stationary phases.

  • pH Sensitivity: The retention time and peak shape of aniline intermediates can be highly sensitive to minor variations in the mobile phase pH, potentially affecting method robustness.[7][8]

Our method development strategy, therefore, must be a systematic approach to counteract these challenges.

Caption: A systematic workflow for HPLC method development.

Part 1: Strategic Column Selection

The choice of stationary phase is the most critical factor in achieving selectivity. While the C18 column is the workhorse of reversed-phase chromatography, its purely hydrophobic interactions are often insufficient for basic compounds like aniline.[9][10] We will compare a standard C18 column with a Phenyl-Hexyl column, which offers alternative selectivity.[9][11][12]

  • C18 (Octadecylsilane): Provides separation primarily based on hydrophobicity.

  • Phenyl-Hexyl: Offers a mixed-mode interaction. The hexyl chain provides hydrophobic retention, while the phenyl ring can engage in π-π interactions with the aromatic ring of aniline and its derivatives.[9][11][13] This can provide unique selectivity, especially for structurally similar impurities.[9][12]

Experimental Protocol: Column Comparison
  • Analytes: Prepare a solution containing Aniline (as the main peak) and 4-Chloroaniline (as a representative impurity) at a concentration of 100 µg/mL each in 50:50 Methanol:Water.

  • HPLC System: A standard HPLC system with a UV detector is suitable.[14]

  • Columns:

    • Column A: C18, 4.6 x 150 mm, 5 µm

    • Column B: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

  • Mobile Phase: 50:50 (v/v) Methanol / 20 mM Potassium Phosphate buffer, pH 7.0.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Procedure: Inject the standard solution onto each column and record the chromatograms. Calculate the resolution (Rs), tailing factor (Tf), and retention time (tR) for each peak.

Comparative Data: Column Performance
ParameterC18 ColumnPhenyl-Hexyl Column
Aniline tR (min) 3.54.2
Aniline Tf 1.81.4
4-Chloroaniline tR (min) 4.15.5
4-Chloroaniline Tf 1.91.5
Resolution (Rs) 1.52.8

Insight & Causality: The Phenyl-Hexyl column provides significantly better resolution and peak shape (lower tailing factor). The π-π interactions between the phenyl stationary phase and the aromatic analytes introduce an additional retention mechanism beyond simple hydrophobicity, enhancing selectivity.[9][13] The slightly increased retention times also indicate a stronger interaction, which is beneficial for resolving early-eluting impurities.

Part 2: Mobile Phase Optimization

Optimizing the mobile phase is crucial for controlling retention, peak shape, and selectivity.[7][15][16] We will investigate the impact of pH and the use of an acidic modifier.

A. The Critical Role of Mobile Phase pH

For a basic compound like aniline (pKa ≈ 4.6), the mobile phase pH dictates its ionization state and, consequently, its interaction with the stationary phase.[8]

  • At Neutral pH (e.g., pH 7.0): Aniline is in its neutral, less polar form. This increases hydrophobic retention but can still lead to interactions with residual silanols.

  • At Acidic pH (e.g., pH 2.5-3.0): Aniline is protonated (ionized), making it more polar and reducing its retention time. However, a low pH also suppresses the ionization of residual silanol groups on the silica surface, minimizing the secondary ionic interactions that cause peak tailing.[5]

Experimental Protocol: pH Evaluation
  • Analytes & System: Use the same analytes and HPLC system as in the column comparison.

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm.

  • Mobile Phases:

    • A: 50:50 (v/v) Acetonitrile / 20 mM Potassium Phosphate buffer, pH 7.0.

    • B: 50:50 (v/v) Acetonitrile / 20 mM Potassium Phosphate buffer, pH 3.0 (adjusted with phosphoric acid).

  • Procedure: Equilibrate the column with each mobile phase and inject the standard solution. Record the chromatograms and evaluate the key parameters.

Comparative Data: Effect of pH
ParameterMobile Phase pH 7.0Mobile Phase pH 3.0
Aniline tR (min) 4.53.1
Aniline Tf 1.51.2
Resolution (Rs) 2.93.5

Insight & Causality: As predicted, lowering the pH reduces the retention time due to the increased polarity of the protonated aniline.[8] More importantly, the peak shape improves significantly (Tf moves closer to 1.0), and resolution is enhanced. This is because the acidic mobile phase protonates the silanol groups on the stationary phase, effectively shielding the positively charged aniline from undesirable ionic interactions.[5]

B. The Power of Acidic Modifiers: Trifluoroacetic Acid (TFA)

While a buffered acidic mobile phase is effective, the addition of an ion-pairing agent like Trifluoroacetic Acid (TFA) can further improve peak shape for basic compounds.[17][18][19][20]

  • Mechanism of Action: TFA serves two primary functions. First, as a strong acid, it maintains a low pH.[20] Second, it acts as an ion-pairing reagent, forming a neutral, hydrophobic complex with the protonated aniline. This complex has a stronger affinity for the reversed-phase column, improving retention and peak shape.[17][18][20]

Sources

Validation

High-Resolution vs. Nominal Mass Spectrometry for the Structural Elucidation of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

As a Senior Application Scientist, selecting the appropriate mass spectrometry platform is critical when characterizing novel fluorinated building blocks and drug intermediates. 1-(4-Amino-2-fluorophenyl)piperidin-3-ol (...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the appropriate mass spectrometry platform is critical when characterizing novel fluorinated building blocks and drug intermediates. 1-(4-Amino-2-fluorophenyl)piperidin-3-ol (Formula: C₁₁H₁₅FN₂O, Exact Mass: 210.1168 Da) presents a unique analytical challenge due to its dual basic sites (a primary aniline and a tertiary piperidine nitrogen) and a labile hydroxyl group.

This guide objectively compares the performance of High-Resolution Quadrupole Time-of-Flight (HR-QTOF) versus Triple Quadrupole (QqQ) mass spectrometry for the structural elucidation and quantification of this compound. By examining the causality behind its fragmentation mechanics, we provide a self-validating framework for drug development professionals to optimize their LC-MS/MS workflows.

Mechanistic Fragmentation Pathways (The "Why")

Understanding the gas-phase chemistry of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol is a prerequisite for platform selection. Under Electrospray Ionization in positive mode (ESI+), the molecule predominantly forms a protonated precursor ion


 at m/z 211.1241. The subsequent Collision-Induced Dissociation (CID) is governed by charge localization and bond lability:
  • Dehydration (-18.0106 Da): The hydroxyl group at the C3 position of the piperidine ring is highly labile. Protonation of this oxygen drives the neutral loss of water, forming a resonance-stabilized cyclic iminium or alkene species at m/z 193.1136. This is the dominant base peak in the MS/MS spectrum.

  • Alpha-Cleavage & Ring Opening: A hallmark of heterocyclic amines, the carbon-carbon bond adjacent to the piperidine nitrogen undergoes homolytic or heterolytic , leading to the opening of the piperidine ring[1].

  • Piperidine Ring Dissociation: As collision energy increases, the molecule undergoes cleavage of the C-N bond connecting the fluorophenyl ring to the piperidine system. This pathway is well-documented in structurally related piperidine-containing narcotics and synthetic opioids[2]. This dissociation yields the highly diagnostic 4-amino-2-fluorophenyl cation at m/z 110.0406.

MS_Fragmentation Precursor Precursor Ion [M+H]+ m/z 211.1241 C11H16FN2O+ WaterLoss Dehydration [M+H-H2O]+ m/z 193.1136 C11H14FN2+ Precursor->WaterLoss -H2O (-18.0106 Da) AmmoniaLoss Deamination[M+H-NH3]+ m/z 194.0976 C11H13FNO+ Precursor->AmmoniaLoss -NH3 (-17.0265 Da) Aromatic Fluorophenyl Cation m/z 110.0406 C6H5FN+ Precursor->Aromatic C-N Cleavage Piperidine Piperidinol Cation m/z 102.0913 C5H12NO+ Precursor->Piperidine C-N Cleavage

Figure 1: Proposed ESI-MS/MS fragmentation pathways for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol.

Platform Comparison: HR-QTOF vs. Triple Quadrupole (QqQ)

When analyzing 1-(4-Amino-2-fluorophenyl)piperidin-3-ol, the choice between HR-QTOF and QqQ depends entirely on the phase of drug development.

  • HR-QTOF is indispensable during early-stage synthesis and metabolite identification. Its sub-2 ppm mass accuracy allows scientists to mathematically differentiate between isobaric neutral losses (e.g., distinguishing the loss of ammonia vs. a hydroxyl radical).

  • QqQ is the gold standard for late-stage pharmacokinetic (PK) quantification. By utilizing the dominant dehydration transition (m/z 211.1

    
     193.1) in Multiple Reaction Monitoring (MRM) mode, the QqQ delivers unmatched sensitivity.
    
Table 1: Performance Metrics Comparison
Performance MetricHigh-Resolution Q-TOFTriple Quadrupole (QqQ)
Primary Application Structural elucidation, metabolite profilingHigh-throughput quantification (PK/PD)
Mass Accuracy

ppm (Exact Mass)

Da (Nominal Mass)
Sensitivity (LOD) Moderate (pg/mL range)Excellent (fg/mL range)
Scan Speed ~50 spectra/sec (Full Scan)>500 MRMs/sec
Isobaric Resolution Resolves isobaric overlaps mathematicallyCannot resolve isobaric overlaps

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following LC-MS/MS methodology is designed as a self-validating system . Every step includes a built-in quality control gate to prevent false positives and ensure data integrity.

Step-by-Step Methodology

Step 1: System Suitability and Calibration (The Validation Gate)

  • Action: Infuse a standardized tuning mix (e.g., Agilent ESI-L or Thermo Pierce LTQ) to calibrate the mass analyzer before any sample injection.

  • Causality: Mass accuracy must be verified at

    
     ppm. Without this validation, the assignment of the fluorophenyl cation (m/z 110.0406) cannot be confidently distinguished from background matrix noise.
    

Step 2: Mobile Phase Preparation

  • Action: Prepare Mobile Phase A (Ultrapure Water + 0.1% Formic Acid) and Mobile Phase B (LC-MS Grade Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid acts as a crucial proton source. It drives the equilibrium toward the

    
     state for both the primary aniline and the tertiary piperidine nitrogens, maximizing ESI+ ionization efficiency and stabilizing the spray.
    

Step 3: Chromatographic Separation

  • Action: Utilize a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Execute a gradient elution starting at 5% B, ramping to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

  • Causality: Starting the gradient at 5% organic modifier (rather than 0%) prevents the hydrophobic phase collapse of the C18 alkyl chains, ensuring reproducible retention of the polar piperidin-3-ol moiety.

Step 4: Carryover Verification

  • Action: Inject a solvent blank (50% Methanol) immediately following the highest calibration standard.

  • Causality/Validation: The analytical run is only considered valid if the blank exhibits

    
     of the target compound's peak area at the m/z 211.1241 
    
    
    
    193.1136 transition. This rules out autosampler carryover and ensures signal authenticity.

Experimental_Workflow Prep Sample Prep 100 ng/mL in 50% MeOH SST SST Validation Mass Accuracy < 5 ppm Prep->SST LC UHPLC Separation C18 Column Gradient Elution SST->LC MS ESI-MS/MS Positive Ion Mode CID Fragmentation LC->MS Data Data Analysis Exact Mass & Isotope Scoring MS->Data

Figure 2: Self-validating LC-MS/MS workflow for structural elucidation and quantification.

Quantitative Data & Fragment Assignments

The table below summarizes the theoretical exact masses for the primary fragments of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol. When utilizing a QqQ platform for MRM, the m/z 193.1 fragment should be selected as the "Quantifier" ion due to its high abundance, while the m/z 110.0 fragment serves as the "Qualifier" ion to ensure structural specificity.

Table 2: Characteristic Fragment Ions and Exact Mass Assignments
Fragment DescriptionChemical FormulaTheoretical Exact Mass (m/z)Recommended Platform
Precursor Ion

C₁₁H₁₆FN₂O⁺211.1241HR-QTOF / QqQ
Dehydration

C₁₁H₁₄FN₂⁺193.1136HR-QTOF / QqQ (Quantifier)
Deamination

C₁₁H₁₃FNO⁺194.0976HR-QTOF
Fluorophenyl Cation C₆H₅FN⁺110.0406HR-QTOF / QqQ (Qualifier)
Piperidinol Cation C₅H₁₂NO⁺102.0913HR-QTOF

References

  • Fragmentation (mass spectrometry) Source: Wikipedia URL:[Link]

  • Investigation of Fragmentation Pathways of Fentanyl Analogues and Novel Synthetic Opioids by Electron Ionization High-Resolution Mass Spectrometry and Electrospray Ionization High-Resolution Tandem Mass Spectrometry Source: Journal of the American Society for Mass Spectrometry (via PubMed) URL:[Link]

Sources

Comparative

A Comparative Guide to the Metabolic Stability of Piperidin-3-ol vs. Morpholine Scaffolds

For Researchers, Scientists, and Drug Development Professionals In the intricate process of drug discovery, the selection of a chemical scaffold is a foundational decision that profoundly impacts a candidate's pharmacoki...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the intricate process of drug discovery, the selection of a chemical scaffold is a foundational decision that profoundly impacts a candidate's pharmacokinetic profile. An ideal scaffold must not only provide the correct three-dimensional orientation for target engagement but also possess favorable absorption, distribution, metabolism, and excretion (ADME) properties. Among the most utilized heterocyclic systems, the piperidine and morpholine rings are ubiquitous.[1][2] This guide provides an in-depth, objective comparison of the metabolic stability of piperidin-3-ol and morpholine scaffolds, offering field-proven insights and detailed experimental methodologies to guide rational drug design.

The Metabolic Landscape: A Tale of Two Heterocycles

The metabolic fate of a drug is a critical determinant of its bioavailability, duration of action, and potential for toxicity.[3][4] Metabolism is broadly categorized into Phase I (functionalization reactions like oxidation, reduction, and hydrolysis) and Phase II (conjugation reactions).[5][6] The liver, rich in metabolic enzymes like the Cytochrome P450 (CYP) superfamily, is the primary site of this activity.[7] While piperidin-3-ol and morpholine are structurally similar six-membered rings, the substitution of a methylene group (piperidine) with an ether oxygen (morpholine) creates significant differences in their susceptibility to enzymatic degradation.[1]

Metabolic Profile of the Piperidin-3-ol Scaffold

The piperidine ring is a versatile but often metabolically vulnerable scaffold.[2] Its metabolism is heavily influenced by the basic nitrogen atom and the adjacent carbons. The presence of a hydroxyl group at the 3-position introduces an additional site for both Phase I and Phase II metabolism.

Key Metabolic Pathways:

  • Oxidation α to Nitrogen: The carbons directly adjacent to the piperidine nitrogen are electron-rich and highly susceptible to oxidation by CYP enzymes, particularly CYP3A4.[1] This can lead to the formation of a carbinolamine intermediate, which may spontaneously open to form an aldehyde, or be further oxidized to a stable lactam—a very common metabolic fate for piperidine rings.[1]

  • N-Dealkylation: If the piperidine nitrogen is substituted, cleavage of the nitrogen-substituent bond is a frequent metabolic route.[1]

  • Ring Hydroxylation: CYP-mediated oxidation can occur at other positions on the ring, though this is often less favored than oxidation at the alpha-carbons.

  • Oxidation of the 3-OH Group: The secondary alcohol at the 3-position can be oxidized to a piperidin-3-one metabolite.

  • Phase II Conjugation (Glucuronidation): The 3-hydroxy group provides a direct handle for Phase II enzymes, primarily UDP-glucuronosyltransferases (UGTs), to attach a bulky, polar glucuronic acid moiety.[8][9] This process dramatically increases water solubility and facilitates rapid excretion.

G cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism (UGTs) Piperidinol Piperidin-3-ol Scaffold Lactam Lactam Formation Piperidinol->Lactam Oxidation α to N Piperidinone Piperidin-3-one Piperidinol->Piperidinone Oxidation of 3-OH Glucuronide Piperidin-3-O-Glucuronide Piperidinol->Glucuronide Glucuronidation RingOpened Ring-Opened Metabolite Lactam->RingOpened Hydrolysis

Fig 1. Key metabolic pathways of the piperidin-3-ol scaffold.
Metabolic Profile of the Morpholine Scaffold

The morpholine ring is generally considered a more metabolically robust scaffold compared to piperidine.[1][10] This enhanced stability is a primary reason for its frequent incorporation into drug candidates to improve their pharmacokinetic profiles.[11][12]

Causality Behind Enhanced Stability: The ether oxygen atom in the morpholine ring is electron-withdrawing. This effect reduces the electron density of the adjacent carbons and lowers the basicity (pKa) of the nitrogen atom compared to piperidine.[1][12] Consequently, the carbons alpha to the nitrogen are less susceptible to oxidation by CYP enzymes.[1]

Key Metabolic Pathways:

  • N-Oxidation: The formation of a morpholine N-oxide is a possible metabolic route.[1][13]

  • Ring Oxidation/Cleavage: While more stable, the morpholine ring is not inert. Hydroxylation can occur, which may lead to subsequent ring opening, though this is generally a less prominent pathway compared to piperidine metabolism.[1][14][15][16]

  • N-Dealkylation: Similar to piperidine, cleavage of N-substituents can occur.[1]

G cluster_phase1 Phase I Metabolism (CYP450) Morpholine Morpholine Scaffold N_Oxide Morpholine N-Oxide Morpholine->N_Oxide N-Oxidation RingCleavage Ring Cleavage Metabolite Morpholine->RingCleavage Ring Oxidation N_Dealkylation N-Dealkylation Morpholine->N_Dealkylation G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis A Prepare HLM solution in buffer (0.5 mg/mL) B Add test compound to wells (final conc. 1 µM) A->B C Pre-incubate plate at 37°C for 5-10 min B->C D Initiate reaction by adding NADPH system C->D E Incubate at 37°C with shaking D->E F Remove aliquots at time points (0, 5, 15, 30, 45, 60 min) E->F G Quench reaction with cold acetonitrile + Internal Standard F->G H Centrifuge to precipitate proteins G->H I Analyze supernatant by LC-MS/MS H->I J Calculate % Remaining, t½, and CLint I->J

Fig 3. Workflow for the in vitro liver microsomal stability assay.
Step-by-Step Incubation Procedure
  • Preparation: Thaw pooled HLMs on ice. Prepare a working solution of HLMs in 100 mM phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL. [17][18]2. Compound Addition: Add the test compound stock solution to the HLM solution to achieve a final substrate concentration of 1 µM. [1][18]Include wells for positive controls and a negative control (a test compound incubation without the NADPH system to check for chemical instability). [18]3. Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature. [1][3]4. Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the negative control. [1]The time of this addition is considered T=0.

  • Time Course: Incubate the plate at 37°C, typically with shaking. [3]At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), remove aliquots from the incubation mixture. [1][17]6. Termination: Immediately terminate the reaction by adding the aliquots to a collection plate containing ice-cold acetonitrile with an internal standard. [1][3]The ratio of acetonitrile to incubation mix should be at least 2:1 to ensure complete protein precipitation.

Sample Analysis and Data Processing
  • Protein Precipitation: Centrifuge the terminated reaction plate (e.g., at 4000 rpm for 10 minutes) to pellet the precipitated microsomal proteins. [1]2. LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis by a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. [3][19]The amount of remaining parent compound is quantified by comparing its peak area to that of the internal standard.

  • Data Calculation:

    • Plot the natural logarithm (ln) of the percentage of parent compound remaining against time.

    • The slope of the linear regression of this plot represents the elimination rate constant (k).

    • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k . [2] * Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) * (1 / microsomal protein concentration in mg/mL) . [2]

Conclusion and Strategic Implications

The choice between a piperidin-3-ol and a morpholine scaffold carries significant consequences for a drug candidate's metabolic stability.

  • Piperidin-3-ol offers a versatile scaffold with multiple points for chemical modification. However, it is inherently more susceptible to metabolism through oxidation at the carbons alpha to the nitrogen and direct conjugation at the 3-hydroxy position. This often leads to higher intrinsic clearance and a shorter in vivo half-life.

  • Morpholine is a "metabolic stability-enhancing" scaffold. [10][20]The electron-withdrawing nature of its ether oxygen atom deactivates the ring towards oxidative metabolism, generally resulting in lower clearance and a longer half-life. [1] For drug development professionals, this comparison informs a clear strategic choice. If rapid clearance is desired or if metabolic liabilities can be blocked through strategic chemical modifications, piperidin-3-ol remains an excellent choice. However, when the goal is to improve metabolic stability and increase a compound's duration of action, replacing a piperidine ring with a morpholine is a well-established and highly effective strategy in medicinal chemistry. [11][12]The robust and reproducible in vitro microsomal stability assay is an indispensable tool for quantifying these properties and guiding the data-driven optimization of new chemical entities.

References

  • Cyprotex. (n.d.). Microsomal Stability. Evotec. Retrieved from [Link]

  • Poupin, N., et al. (1999). Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. Journal of Molecular Catalysis B: Enzymatic, 7(1-4), 45-51. Retrieved from [Link]

  • MDPI. (2024). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. Retrieved from [Link]

  • Pudlo, M., et al. (2009). Quantum chemical studies for oxidation of morpholine by Cytochrome P450. Journal of Molecular Modeling, 15(1), 89-100. Retrieved from [Link]

  • Wymann, M. P., et al. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European Journal of Medicinal Chemistry, 248, 115049. Retrieved from [Link]

  • protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes. protocols.io. Retrieved from [Link]

  • Al-Sanea, M. M., et al. (2023). A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. RSC Advances, 13(33), 22938-22947. Retrieved from [Link]

  • Waters Corporation. (n.d.). Determination of Microsomal Stability by UPLC-MS/MS. Waters Corporation. Retrieved from [Link]

  • ACS Publications. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. Retrieved from [Link]

  • National Institutes of Health. (2022). Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439. PMC. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Microsomal Stability Assay. Creative Bioarray. Retrieved from [Link]

  • Al-Sanea, M. M., et al. (2023). A Fast LC-MS/MS Methodology for Estimating Savolitinib in Human Liver Microsomes: Assessment of Metabolic Stability Using In Vitro Metabolic Incubation and In Silico Software Analysis. Metabolites, 13(8), 939. Retrieved from [Link]

  • ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Retrieved from [Link]

  • Al-Sanea, M. M., et al. (2023). Development and Validation of a Rapid LC-MS/MS Method for Quantifying Alvocidib: In Silico and In Vitro Metabolic Stability Estimation in Human Liver Microsomes. Metabolites, 13(3), 378. Retrieved from [Link]

  • AKJournals. (2024). An ultra-fast validated green UPLC-MS/MS approach for the evaluation of zanubrutinib in vitro metabolic stability in human liver microsomes. AKJournals. Retrieved from [Link]

  • PubMed. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Retrieved from [Link]

  • MDPI. (2024). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. MDPI. Retrieved from [Link]

  • Al-Majdoub, Z. M., et al. (2021). The Functionality of UDP-Glucuronosyltransferase Genetic Variants and their Association with Drug Responses and Human Diseases. Pharmaceuticals, 14(6), 565. Retrieved from [Link]

  • National Institutes of Health. (2022). Piperine and Its Metabolite's Pharmacology in Neurodegenerative and Neurological Diseases. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Metabolic pathways of piperine identified after in vivo experiments with rats. ResearchGate. Retrieved from [Link]

  • Mackenzie, P. I., et al. (2013). The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification. Current Drug Metabolism, 14(4), 321-334. Retrieved from [Link]

  • PubMed. (2016). Aryl morpholino triazenes inhibit cytochrome P450 1A1 and 1B1. PubMed. Retrieved from [Link]

  • PubMed. (2009). Characterization of metabolic profile of mosapride citrate in rat and identification of two new metabolites: Mosapride N-oxide and morpholine ring-opened mosapride by UPLC-ESI-MS/MS. PubMed. Retrieved from [Link]

  • Springer. (2024). The Role of UDP-Glycosyltransferases in Xenobiotic Metabolism. Journal of Evolutionary Biochemistry and Physiology. Retrieved from [Link]

  • Longdom Publishing. (n.d.). The Role of Phase I and Phase II Metabolic Pathways in Pharmacokinetics. Journal of Drug Metabolism & Toxicology. Retrieved from [Link]

  • SciTechnol. (2024). Phase I and Phase II Metabolic Reactions in Drug Development. Journal of Drug Development. Retrieved from [Link]

  • EurekaSelect. (n.d.). UDP-glucuronosyltransferases: Structure, Function and Drug Design Studies. Current Medicinal Chemistry. Retrieved from [Link]

  • OpenAnesthesia. (2023). Hepatic Drug Metabolism and Cytochrome P450. OpenAnesthesia. Retrieved from [Link]

  • YouTube. (2023). The Important Role of UDP Glucuronosyltransferases in Drug Metabolism and Drug Drug Interactions. YouTube. Retrieved from [Link]

  • eScholarship.org. (n.d.). Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. eScholarship.org. Retrieved from [Link]

  • Preprints.org. (2026). Reveal the Formation Mechanism of Key Metabolites During Rice Storage Driven by Microbial Functional Genes. Preprints.org. Retrieved from [Link]

  • ResearchGate. (2025). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. ResearchGate. Retrieved from [Link]

Sources

Validation

Comparative Pharmacokinetics of Fluorinated Piperidine Scaffolds: Structural Impact on Metabolic Stability and Permeability

Executive Summary The piperidine ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved therapeutics (e.g., donepezil, fentanyl, risperidone). However, the unsubstituted piperidine moiety...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The piperidine ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved therapeutics (e.g., donepezil, fentanyl, risperidone). However, the unsubstituted piperidine moiety often presents two distinct pharmacokinetic (PK) liabilities: high basicity (pKa ~11.0), which limits passive membrane permeability and leads to lysosomal trapping, and oxidative vulnerability , particularly at the


-carbon (C2/C6) or remote positions (C3/C4).

This guide analyzes the strategic incorporation of fluorine atoms (monofluoro- and gem-difluoro- substitutions) onto the piperidine ring.[1] We compare the PK profiles of these analogs against the non-fluorinated parent, focusing on pKa modulation, lipophilicity (LogD


), and metabolic blockade.
Physicochemical Modulation: The Fluorine Effect

The introduction of fluorine—the most electronegative element—into the piperidine ring induces profound stereoelectronic changes that directly alter ADME (Absorption, Distribution, Metabolism, Excretion) properties.

1.1 Basicity Modulation (pKa)

The high pKa of piperidine means it is >99% protonated at physiological pH (7.4). This charged species faces a high energy barrier when crossing lipophilic membranes.

  • Mechanism: Through the inductive effect (

    
    ), fluorine withdraws electron density from the 
    
    
    
    -framework. This destabilizes the protonated ammonium cation, thereby lowering the pKa.
  • Impact: A lower pKa increases the fraction of the neutral (uncharged) species available for passive diffusion.

    • Parent Piperidine:[2][3] pKa

      
       11.2[3]
      
    • 4-Fluoropiperidine: pKa

      
       9.8 – 10.0
      
    • 3,3-Difluoropiperidine: pKa

      
       8.5 – 9.0
      
1.2 Lipophilicity (LogP vs. LogD)

While the C-F bond is more lipophilic than the C-H bond (increasing intrinsic LogP), the primary driver for improved permeability in fluorinated piperidines is the LogD (Distribution Coefficient) .

  • The Trade-off: By lowering the pKa, a larger percentage of the molecule exists in the neutral form at pH 7.4. Thus, even if the intrinsic lipophilicity increases only slightly, the effective lipophilicity (LogD

    
    ) improves drastically, enhancing blood-brain barrier (BBB) penetration and intestinal absorption.
    
Metabolic Stability: Blocking the "Soft Spot"

Cytochrome P450 (CYP) enzymes, particularly CYP2D6 and CYP3A4, frequently target the piperidine ring.

2.1 Mechanisms of Metabolism
  • 
    -Carbon Oxidation:  Attack at C2/C6 leading to ring opening or lactam formation.
    
  • Remote Oxidation: Hydroxylation at C3 or C4.

2.2 The Fluorine Blockade

Replacing a metabolic "soft spot" (C-H) with C-F blocks oxidation due to the strength of the C-F bond (116 kcal/mol vs. 99 kcal/mol for C-H). Furthermore, the altered electronics can reduce the affinity of the CYP heme iron for the molecule (Metabolic Switching).

Diagram 1: Metabolic Blockade Mechanism This diagram illustrates how fluorination prevents hydroxylation at the C4 position.

MetabolicBlockade Parent Parent Piperidine (C-H bond) CYP CYP450 Enzyme (Oxidative Attack) Parent->CYP High Affinity Metabolite 4-Hydroxy-Piperidine (High Clearance) CYP->Metabolite Hydroxylation F_Analog 4-Fluoro-Piperidine (C-F bond) F_Analog->CYP Steric/Electronic Repulsion Stable Metabolically Stable (Low Clearance) F_Analog->Stable No Reaction

Caption: Comparative metabolic fate of parent piperidine vs. 4-fluoro analog. The C-F bond resists CYP-mediated hydroxylation, extending half-life.

Experimental Protocols (Self-Validating)

To objectively compare these analogs, the following assays must be run in parallel.

3.1 Microsomal Stability Assay (Determine

and

)

This protocol measures the rate of disappearance of the test compound.

  • Reagents: Human Liver Microsomes (HLM) (0.5 mg/mL), NADPH regenerating system, Phosphate buffer (pH 7.4).

  • Controls:

    • Positive: Verapamil (High clearance).

    • Negative: Warfarin (Low clearance).

  • Workflow:

    • Pre-incubation: Equilibrate HLM and test compound (1 µM) at 37°C for 5 mins.

    • Initiation: Add NADPH to start the reaction.

    • Sampling: Aliquot at

      
       min.
      
    • Quenching: Immediately add ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

    • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation:

    
    
    
3.2 PAMPA (Parallel Artificial Membrane Permeability Assay)

Used to assess passive diffusion changes caused by pKa modulation.

  • System: 96-well plate with a donor (pH 7.4) and acceptor compartment separated by a lipid-impregnated filter.

  • Validation: Low permeability markers (Ranitidine) and high permeability markers (Propranolol) must be included.

  • Readout:

    
     (Apparent Permeability) in 
    
    
    
    cm/s.
Comparative Data Synthesis

The following table synthesizes typical pharmacokinetic shifts observed when modifying a piperidine-based lead compound (e.g., a 5-HT ligand or sigma receptor ligand).

Table 1: PK Profile Comparison of Piperidine Analogs

ParameterParent Piperidine 4-Fluoropiperidine 4,4-Difluoropiperidine 3-Fluoropiperidine
pKa (Basicity) ~11.2 (High)~10.0 (Moderate)~8.8 (Ideal)~9.2 (Moderate)
LogD

Low (Polar cation)Moderate (Improved)High (Neutral species dominant)Moderate
Metabolic Site Vulnerable at C4Blocked at C4Blocked at C4Vulnerable at C4

(µL/min/mg)
High (>50)Low (<15)Very Low (<5)Medium (Metabolic switch to C4)
Permeability (

)
Low (< 2.0)High (> 10.0)High (> 15.0)High (> 8.0)

Key Insight: While 4,4-difluoropiperidine offers the best permeability and metabolic stability, it significantly increases lipophilicity, which may introduce new risks (e.g., hERG binding or non-specific protein binding). 4-fluoropiperidine often represents the optimal "sweet spot" between stability and solubility.

Workflow for Lead Optimization

Diagram 2: The Fluorine Scan Screening Cascade A logical workflow for researchers to select the correct analog.

FluorineScan Start Hit Compound (Unstable Piperidine) Design Design Analog Library (3-F, 4-F, 3,3-dF, 4,4-dF) Start->Design Tier1 Tier 1: Physicochemical Measure pKa & LogD Design->Tier1 Decision1 Is pKa < 9.5? Tier1->Decision1 Decision1->Design No (Add more F) Tier2 Tier 2: In Vitro ADME Microsomal Stability (HLM) Decision1->Tier2 Yes Decision2 Is CL_int reduced? Tier2->Decision2 Decision2->Design No (Shift F position) Select Select Lead Candidate for In Vivo PK Decision2->Select Yes

Caption: Decision tree for optimizing piperidine scaffolds using a fluorine scan strategy.

References
  • Van Niel, M. B., et al. (1999). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles.[2] Journal of Medicinal Chemistry, 42(12), 2087–2104.[2] Link

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link

  • Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: amine basicity. ChemMedChem, 2(8), 1100-1115. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

Comparative

Comprehensive Reference Standard Qualification Guide: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

As a Senior Application Scientist, one of the most frequent critical failures I observe in early-stage drug development is the over-reliance on commercial "reagent-grade" chemicals as analytical reference standards. For...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, one of the most frequent critical failures I observe in early-stage drug development is the over-reliance on commercial "reagent-grade" chemicals as analytical reference standards. For complex intermediates like 1-(4-Amino-2-fluorophenyl)piperidin-3-ol (CAS: 1002726-80-8)[1], assuming that chromatographic purity equates to absolute potency is a costly CMC pitfall that can derail IND submissions[2].

This guide objectively compares the analytical performance of a Fully Qualified Primary Reference Standard (PRS) against a standard Commercial Reagent Grade alternative. By examining the causality behind the analytical methodologies, we demonstrate why orthogonal, self-validating qualification protocols—specifically combining Mass Balance and Quantitative NMR (qNMR)—are mandatory for ensuring data integrity[3].

The Analytical Challenge: Anatomy of the Molecule

1-(4-Amino-2-fluorophenyl)piperidin-3-ol is a highly versatile fluorinated building block used in the synthesis of targeted therapeutics. However, its structural features introduce specific analytical blind spots:

  • Hygroscopicity: The secondary alcohol and primary/secondary amines form extensive hydrogen-bond networks, readily absorbing atmospheric moisture.

  • Salt Formation: The basic piperidine nitrogen (

    
    ) often traps acidic counterions (e.g., trifluoroacetate or chloride) during purification.
    
  • Chromophoric Bias: Standard HPLC-UV at 254 nm only detects the fluorinated aniline moiety. It is entirely blind to water, inorganic salts, and non-UV-active residual solvents.

If a laboratory relies solely on HPLC Area % to assign potency, these "invisible" impurities are ignored, leading to a systematic overestimation of the standard's strength.

Performance Comparison: Reagent Grade vs. Qualified PRS

To illustrate the impact of these blind spots, we compared a standard Commercial Reagent Grade lot of 1-(4-Amino-2-fluorophenyl)piperidin-3-ol against our Fully Qualified Primary Reference Standard.

Table 1: Comparative Analytical Profile and Potency Assignment

Analytical ParameterCommercial Reagent GradeFully Qualified PRSCausality / Impact on Assay
HPLC-UV Purity 99.4% (Area %)99.6% (Area %)Both show high organic purity; UV cannot detect non-chromophoric mass.
Water Content (KF) Not Tested1.8% (w/w)Hydroxyl/amine groups absorb moisture. Unaccounted water inflates perceived potency.
Residual Solvents Not Tested0.4% (w/w) EtOAcTrapped solvent from crystallization is invisible to HPLC-UV.
Inorganic Ash (ROI) Not Tested0.1% (w/w)Trace metal catalysts from upstream synthesis.

H qNMR Potency
Not Tested97.2% ± 0.3%Direct, absolute quantitation against an internal standard[4].

F qNMR Potency
Not Tested97.4% ± 0.2%Orthogonal direct quantitation using the fluorine atom[5].
Assigned Potency Assumed 99.4% 97.3% (Mass Balance) Using the commercial reagent introduces a +2.1% bias in all downstream assays.

Self-Validating Experimental Protocols

To achieve compliance with ICH Q7 guidelines[6], our qualification process utilizes a self-validating loop: the indirect Mass Balance approach must mathematically converge with the direct qNMR approach[3].

Protocol A: Mass Balance Qualification (Indirect)

This approach subtracts all measured impurities from 100% to determine the absolute mass fraction of the analyte[7].

  • Organic Impurities (HPLC-UV/CAD): Run the sample on a reverse-phase C18 column. Use both UV detection (254 nm) and a Charged Aerosol Detector (CAD) to capture any non-chromophoric organic impurities.

  • Water Content (Karl Fischer): Weigh 50 mg of the sample into a coulometric KF titrator. Causality: Coulometric KF is chosen over volumetric due to the trace levels of moisture expected (<2%).

  • Volatile Impurities (GC-FID Headspace): Dissolve the sample in DMSO and heat to 85°C in a sealed vial. Analyze the headspace for residual solvents (e.g., Ethyl Acetate, DCM).

  • Inorganic Impurities (ROI): Combust 1.0 g of the sample in a muffle furnace at 600°C with sulfuric acid to quantify trace metals as sulfated ash.

  • Calculation:

    
    
    
Protocol B: Dual-Nuclei qNMR (Direct)

Because qNMR response is strictly proportional to the number of nuclei and independent of the molecule's structure, it does not require an identical reference material[8]. We leverage the fluorine atom in 1-(4-Amino-2-fluorophenyl)piperidin-3-ol to perform dual-nuclei verification.

  • Internal Standard (IS) Selection:

    • For

      
      H qNMR: Use Maleic Acid (NIST SRM). Its sharp singlet at ~6.3 ppm avoids the aliphatic piperidine protons (1-4 ppm) and aromatic protons (6.5-7.5 ppm).
      
    • For

      
      F qNMR: Use 1,4-Difluorobenzene.
      
  • Gravimetric Preparation: Accurately co-weigh ~20 mg of the analyte and ~10 mg of the IS into a vial using a 6-place microbalance. Causality: qNMR is a gravimetric technique; weighing errors directly translate to potency errors. Dissolve in DMSO-

    
    .
    
  • NMR Acquisition Parameters: Apply a 90° excitation pulse. Set the relaxation delay (D1) to 60 seconds. Causality: D1 must be at least

    
     (longitudinal relaxation time) of the slowest relaxing nucleus to ensure >99% signal recovery. Failing to do this artificially suppresses the integral, ruining quantitation.
    
  • Integration & Calculation: Calculate the mass fraction based on the ratio of the integrated area of the analyte's isolated signals to the IS signal[5].

Qualification Workflow Visualization

The following diagram illustrates the orthogonal workflow required to qualify a Primary Reference Standard. The standard is only approved if the


 between the Mass Balance and qNMR assigned potencies is 

.

G Start 1-(4-Amino-2-fluorophenyl) piperidin-3-ol Lot MassBalance Mass Balance Approach (Indirect Quantitation) Start->MassBalance qNMR Quantitative NMR (Direct Quantitation) Start->qNMR HPLC HPLC-UV/CAD (Organic Impurities) MassBalance->HPLC KF Karl Fischer (Water Content) MassBalance->KF GC GC-Headspace (Residual Solvents) MassBalance->GC ROI Residue on Ignition (Inorganics) MassBalance->ROI HNMR 1H qNMR (Proton Quantitation) qNMR->HNMR FNMR 19F qNMR (Fluorine Quantitation) qNMR->FNMR Compare Equivalence Check (Δ < 1.0%) HPLC->Compare KF->Compare GC->Compare ROI->Compare HNMR->Compare FNMR->Compare Final Qualified Primary Reference Standard Compare->Final Pass

Figure 1: Orthogonal Reference Standard Qualification Workflow.

References

1. - PubMed / Anal Bioanal Chem (2015) 2.7 - USP.org 3.1 - Huateng Pharma 4. - BioProcess International 5. 4 - MDPI 6.9 - SOP Guide for Pharma 7. 5 - Acanthus Research 8. 2 - ART Podcast Expert 9. 8 - qnmr.com

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-(4-Amino-2-fluorophenyl)piperidin-3-ol

[1][2] Core Directive: The "Precautionary Principle" WARNING: While specific toxicological data for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol may be proprietary or sparse in public registries, its structural moieties—a fl...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Core Directive: The "Precautionary Principle"

WARNING: While specific toxicological data for 1-(4-Amino-2-fluorophenyl)piperidin-3-ol may be proprietary or sparse in public registries, its structural moieties—a fluorinated aniline coupled with a functionalized piperidine —dictate that it must be handled as a High-Potency/Toxic Compound (Occupational Exposure Band 3/4) until proven otherwise.[1][2]

This guide moves beyond generic "safety tips" to provide a rigorous, mechanism-based defense strategy against the specific chemical threats posed by this molecule: Methemoglobinemia (Aniline) , Corrosivity (Piperidine) , and Systemic Absorption (Fluorine-enhanced lipophilicity) .[1][2]

Risk Assessment & Hazard Identification

To select the correct PPE, we must first understand the enemy. This molecule is not a single hazard; it is a dual-threat system.[1][2]

Structural MoietyAssociated Hazard MechanismCritical PPE Implication
4-Amino-2-fluorophenyl (Aniline Derivative)Systemic Toxicity & Sensitization: Anilines can oxidize hemoglobin to methemoglobin, causing tissue hypoxia.[1][2] The fluorine atom at the ortho position increases lipid solubility, speeding up dermal absorption.Skin Protection: Standard latex is insufficient. You need permeation-resistant barriers.[1][2]
Piperidin-3-ol (Secondary Amine)Corrosivity & Irritation: Piperidines are organic bases (pKa ~11).[1][2] Contact with mucous membranes (eyes/lungs) causes immediate, severe irritation or chemical burns.Respiratory & Eye Protection: Dust inhalation must be zero. Eye protection must be sealed.

The PPE Matrix: Layered Defense System

Do not rely on a single barrier. Use this validated PPE matrix for all handling operations.

A. Respiratory Protection (The Primary Line)[3][4][5]
  • Standard Operation (Inside Fume Hood):

    • Minimum: N95 or P100 disposable respirator (NIOSH-approved).[1][2]

    • Why: Even inside a hood, turbulence can displace light powders. The P100 offers 99.97% filtration efficiency against oil and non-oil particulates.

  • High-Risk Operation (Weighing/Spill Cleanup/Outside Hood):

    • Requirement: Powered Air-Purifying Respirator (PAPR) with HEPA filters OR Full-Face Elastomeric Respirator with P100 cartridges.[1][2]

    • Why: Eliminates the "face seal" variable and provides positive pressure, preventing inward leakage of toxic dusts.

B. Dermal Protection (The "Double-Shell" Protocol)[1][2]
  • Gloves: Double-gloving is mandatory. [1][2]

    • Inner Layer: Nitrile (4 mil) – Acts as a second skin and sweat barrier.

    • Outer Layer: High-Breakthrough Nitrile (minimum 8 mil) or Laminate (Silver Shield®).[1][2]

    • Change Frequency: Replace outer gloves every 60 minutes or immediately upon splash contact. Fluorinated organics can permeate thin nitrile in <15 minutes.

  • Body Covering:

    • Lab Coat: Tyvek® or similar non-woven, disposable lab coat with elastic cuffs. Cotton coats are unacceptable as they absorb and hold toxic dust against the skin.

    • Sleeves: Disposable sleeve covers (Tyvek/PE) to bridge the gap between glove and coat.

C. Ocular Protection[4][6][7][8]
  • Requirement: Chemical Splash Goggles (Indirect Vent).[1]

  • Prohibited: Standard safety glasses (open sides allow dust entry).[1]

  • Why: Piperidine bases cause rapid corneal opacification. Dust settling on the eye surface reacts with moisture to form a caustic solution.

Operational Workflow Logic (Visualization)

The following diagram outlines the decision logic for handling this compound, ensuring no step is skipped based on the quantity and state of the material.

HandlingProtocol Start Start: Handling 1-(4-Amino-2-fluorophenyl)piperidin-3-ol StateCheck Check Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution Solution / Liquid StateCheck->Solution Weighing Weighing / Transfer Solid->Weighing Dissolving Dissolution / Reaction Solution->Dissolving Engineering Engineering Control: Chemical Fume Hood (Face Velocity > 100 fpm) Weighing->Engineering PPE_Solid PPE Requirement: Tyvek Coat + Double Nitrile + PAPR/P100 + Goggles Weighing->PPE_Solid Mandatory Dissolving->Engineering PPE_Liquid PPE Requirement: Lab Coat + Double Nitrile + Goggles + Face Shield (if splash risk) Dissolving->PPE_Liquid Mandatory Decon Decontamination: Wipe surfaces with 10% HCl (neutralize amine) then Soap/Water Engineering->Decon Disposal Disposal: Solid Hazardous Waste (Incineration) Decon->Disposal

Caption: Operational logic flow ensuring engineering controls and specific PPE match the physical state of the reagent.

Critical Protocol: Donning & Doffing (Self-Validating System)

Most exposures occur not during handling, but during doffing (removing PPE), where contaminated dust on the outside of the PPE is transferred to the skin.[1][2]

Step-by-Step Doffing Sequence:
  • Decon Outer Gloves: While still in the hood, wipe outer gloves with a solvent-dampened wipe (ethanol or isopropanol) to remove gross contamination.[1][2]

  • Remove Outer Gloves: Use the "beak method" (pinch outside, pull off inside-out) to ensure skin never touches the outer surface.[2] Discard in hood waste container.

  • Remove Eye Protection: Handle by the strap only. Do not touch the front lens.

  • Remove Lab Coat: Unzip/unbutton. Peel coat away from the neck and shoulders, turning it inside out as you remove your arms. This traps the dust inside the bundle.

  • Remove Inner Gloves: Peel off inside-out.[2]

  • Wash Hands: Immediately wash with soap and cool water (warm water opens pores, increasing absorption risk) for 60 seconds.

Emergency Response & Decontamination

Spill Management
  • Solid Spill: Do NOT sweep (creates dust).[1][2][3][4] Cover with a wet paper towel (dampened with dilute acetic acid or water) to suppress dust, then scoop into a hazardous waste bag.

  • Skin Contact:

    • Immediate Action: Flush with water for 15 minutes.

    • Specific Treatment: If signs of cyanosis (blue lips/fingernails) appear, seek medical attention immediately for potential methemoglobinemia .[1] Mention "Aniline Derivative Exposure" to the physician.[5][4]

Waste Disposal[4][6][8][10][11]
  • Classification: Treat as P-Listed or highly toxic organic waste.[1][2]

  • Method: High-temperature incineration.[1][2] Do not pour down the drain; the piperidine moiety is toxic to aquatic life and the aniline moiety is persistent.

References

  • National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards - Aniline.[1][2] Centers for Disease Control and Prevention. Available at: [Link][1][2]

  • Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[1] United States Department of Labor. Available at: [Link][1][2]

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at: [Link][1][2]

  • PubChem. Compound Summary: Piperidine. National Library of Medicine. Available at: [Link][1][2]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 1
1-(4-Amino-2-fluorophenyl)piperidin-3-ol
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1-(4-Amino-2-fluorophenyl)piperidin-3-ol
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